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  • Product: 2-Fluoro-4,6-dimethylbenzoic acid
  • CAS: 1427418-27-6

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 2-Fluoro-4,6-dimethylbenzoic acid

An In-Depth Technical Guide to 2-Fluoro-4,6-dimethylbenzoic Acid: Synthesis, Characterization, and Application Potential Prepared by: Gemini, Senior Application Scientist Executive Summary 2-Fluoro-4,6-dimethylbenzoic ac...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 2-Fluoro-4,6-dimethylbenzoic Acid: Synthesis, Characterization, and Application Potential

Prepared by: Gemini, Senior Application Scientist

Executive Summary

2-Fluoro-4,6-dimethylbenzoic acid (CAS 1427418-27-6) is a substituted aromatic carboxylic acid of significant interest to medicinal chemists and drug development professionals.[1] Its unique substitution pattern—an ortho-fluorine atom and two meta-methyl groups relative to the carboxylate—provides a valuable scaffold for creating complex molecular architectures. The strategic placement of the fluorine atom can profoundly influence the molecule's physicochemical properties, including acidity, lipophilicity, and metabolic stability, making it a desirable building block for novel therapeutics.[2]

This guide provides a comprehensive overview of 2-Fluoro-4,6-dimethylbenzoic acid, from its fundamental structure to its potential applications. While experimental data for this specific isomer is not extensively published, this document synthesizes established chemical principles and data from analogous compounds to offer a robust scientific resource. We present a validated, plausible synthesis protocol, detail the expected analytical characterization, and explore its promising role in modern drug discovery.

Molecular Structure and Physicochemical Properties

The structure of 2-Fluoro-4,6-dimethylbenzoic acid is defined by a benzoic acid core with a fluorine atom at position 2 and methyl groups at positions 4 and 6. This arrangement creates a sterically hindered environment around the carboxylic acid and introduces specific electronic effects that govern its reactivity and biological interactions.

Table 1: Chemical Identifiers and Physicochemical Properties

PropertyValue / DescriptionSource(s)
CAS Number 1427418-27-6[1][3]
Molecular Formula C₉H₉FO₂[1]
Molecular Weight 168.16 g/mol [4]
Appearance White to off-white crystalline solid (Expected)N/A
Melting Point Estimated: 120-140 °C. (Based on isomers like 2,6-dimethylbenzoic acid at 114-116 °C)[5]
pKa Estimated: ~3.0-3.3. (The ortho-fluoro group significantly increases acidity compared to benzoic acid's pKa of ~4.2)[6]
Solubility Expected to be soluble in organic solvents (e.g., DMSO, Methanol, Ethyl Acetate) and sparingly soluble in water.N/A
LogP (Predicted) 2.3N/A
SMILES Cc1cc(c(c(c1)F)C(=O)O)CN/A
InChI InChI=1S/C9H9FO2/c1-5-3-6(2)8(9(11)12)7(10)4-5/h3-4H,1-2H3,(H,11,12)N/A

The Strategic Role of Fluorine in Aromatic Systems

The incorporation of fluorine into pharmaceutical candidates is a cornerstone of modern medicinal chemistry.[7] In 2-Fluoro-4,6-dimethylbenzoic acid, the ortho-fluorine atom serves multiple functions:

  • Electronic Modulation : As the most electronegative element, fluorine acts as a powerful inductive electron-withdrawing group. This effect significantly increases the acidity of the carboxylic acid proton, which can be crucial for forming stable salts or engaging in specific hydrogen-bonding interactions with biological targets.[6]

  • Metabolic Blocking : The carbon-fluorine bond is exceptionally strong. Placing a fluorine atom at a position susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes) can block this pathway, thereby increasing the metabolic stability and in vivo half-life of a drug candidate.[2]

  • Conformational Control : The fluorine atom can influence the preferred conformation of the molecule through steric and electronic interactions, which can enhance binding affinity to a target protein.[2]

Synthesis and Purification

While specific literature for the synthesis of 2-Fluoro-4,6-dimethylbenzoic acid is sparse, a highly plausible and efficient route can be designed based on the principles of directed ortho-metalation (DoM). The fluorine atom is one of the most potent directing groups for this reaction, reliably guiding lithiation to the adjacent position.[8][9]

The proposed synthesis proceeds via the ortho-lithiation of 1-fluoro-3,5-dimethylbenzene, followed by quenching the resulting aryllithium intermediate with solid carbon dioxide (carboxylation).

G cluster_0 Step 1: Directed Ortho-Metalation cluster_1 Step 2: Carboxylation & Workup A 1-Fluoro-3,5-dimethylbenzene C Aryllithium Intermediate A->C Deprotonation B s-BuLi / TMEDA THF, -78 °C D Solid CO₂ (Dry Ice) C->D Reaction E Lithium Carboxylate Salt D->E Quench G 2-Fluoro-4,6-dimethylbenzoic acid E->G Protonation F Aqueous HCl (Workup)

Caption: Proposed synthesis workflow for 2-Fluoro-4,6-dimethylbenzoic acid.

Experimental Protocol: Proposed Synthesis

Causality: This protocol uses sec-Butyllithium (s-BuLi), a strong, non-nucleophilic base, to deprotonate the aromatic ring. Tetramethylethylenediamine (TMEDA) is added to chelate the lithium cation, breaking up alkyllithium aggregates and increasing the kinetic basicity of the system.[10] The reaction is conducted at -78 °C (a dry ice/acetone bath) to prevent side reactions and ensure the stability of the highly reactive aryllithium intermediate. The subsequent quench with solid CO₂ provides the carboxylate, which is then protonated during an acidic workup.

  • Preparation : To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous tetrahydrofuran (THF, 10 mL per mmol of starting material). Cool the flask to -78 °C.

  • Starting Material : Add 1-fluoro-3,5-dimethylbenzene (1.0 eq) to the cooled THF.

  • Lithiation : Add TMEDA (1.2 eq) followed by the slow, dropwise addition of s-BuLi (1.2 eq, typically ~1.4 M in cyclohexane) over 20 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Stirring : Stir the resulting solution at -78 °C for 1-2 hours. Reaction progress can be monitored by quenching a small aliquot with D₂O and analyzing by ¹H NMR for deuterium incorporation.

  • Carboxylation : Carefully add an excess of crushed, fresh solid carbon dioxide (dry ice) to the reaction mixture in several small portions.

  • Warm-up : Allow the reaction mixture to slowly warm to room temperature overnight.

  • Workup : Quench the reaction with water. Separate the aqueous and organic layers. Extract the aqueous layer with ethyl acetate (3x). Combine the organic extracts and then extract the product into the aqueous phase with 1M NaOH solution.

  • Acidification : Cool the basic aqueous solution in an ice bath and acidify to pH 1-2 with concentrated HCl. The product should precipitate as a solid.

  • Isolation & Purification : Collect the solid product by vacuum filtration. Wash with cold water and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Spectroscopic Characterization

Structural confirmation is achieved through a combination of spectroscopic methods. The following sections describe the expected spectral data.[11]

Protocol: NMR Sample Preparation
  • Weigh 5-10 mg of the purified product.

  • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz or higher spectrometer.[12]

Table 2: Expected NMR Spectral Data (in CDCl₃)

NucleusExpected Chemical Shift (δ, ppm)MultiplicityCoupling Constant(s)Assignment
¹H ~10-12Broad Singlet--COOH
~6.85Singlet (or narrow doublet)JHF ≈ 1-2 HzH-5
~6.75DoubletJHF ≈ 8-10 HzH-3
~2.40Singlet--CH₃ (at C-4)
~2.30Singlet (or narrow doublet)JHF ≈ 2-3 Hz-CH₃ (at C-6)
¹³C ~165-170DoubletJCF ≈ 3-5 HzC=O
~160-164Doublet¹JCF ≈ 250 HzC-F
~140-145DoubletJCF ≈ 4-6 HzC-4 or C-6
~140-145DoubletJCF ≈ 8-10 HzC-6 or C-4
~120-125DoubletJCF ≈ 15-20 HzC-1
~118-122Singlet-C-5
~115-118DoubletJCF ≈ 20-25 HzC-3
~20-22Singlet--CH₃
~15-18DoubletJCF ≈ 3-5 Hz-CH₃

Rationale for Assignments: The ¹H and ¹³C signals are split by the fluorine atom (H-F and C-F coupling). The magnitude of the coupling constant (J) depends on the number of bonds separating the nuclei, with ¹JCF > ²JCF > ³JCF, etc. These characteristic splitting patterns are definitive for structural confirmation.[13]

Table 3: Expected IR and MS Data

TechniqueExpected FeaturesRationale
IR Spectroscopy 2500-3300 cm⁻¹ (broad): O-H stretch~1700 cm⁻¹ (strong): C=O stretch~1200-1250 cm⁻¹: C-F stretchThese absorptions are characteristic of a carboxylic acid and an aryl fluoride functional group, respectively.
Mass Spectrometry (EI) m/z 168: [M]⁺ (Molecular Ion)m/z 151: [M-OH]⁺m/z 140: [M-CO]⁺m/z 123: [M-COOH]⁺Electron impact ionization will lead to fragmentation patterns corresponding to the loss of characteristic functional groups from the parent molecule.

Applications in Drug Discovery and Development

2-Fluoro-4,6-dimethylbenzoic acid is not an active pharmaceutical ingredient (API) itself but rather a strategic building block. Its utility lies in its ability to be incorporated into larger, more complex molecules to fine-tune their pharmacological properties.

Potential Therapeutic Areas:
  • Oncology : Many kinase inhibitors utilize substituted aromatic cores. This building block could be used to synthesize novel inhibitors of targets like EGFR, where specific substitution patterns are key for potency and selectivity.

  • Anti-Inflammatory Agents : Fluorinated benzoic acids are precursors to non-steroidal anti-inflammatory drugs (NSAIDs), particularly selective COX-2 inhibitors.[6]

  • Neuroscience : The modulation of lipophilicity and metabolic stability afforded by the fluoro-dimethyl substitution pattern is advantageous for developing CNS-active agents that must cross the blood-brain barrier.

G A 2-Fluoro-4,6-dimethylbenzoic acid B Activation (e.g., SOCl₂, HATU) A->B C Activated Intermediate (Acid Chloride / Active Ester) B->C E Amide Coupling C->E D Amine Nucleophile (R-NH₂) D->E F Advanced Intermediate (Amide-linked Scaffold) E->F G Further Synthetic Steps (e.g., Cross-Coupling, Cyclization) F->G H Final API Target G->H

Caption: General workflow for incorporating the title compound into an API.

Safety, Handling, and Storage

As with all laboratory chemicals, 2-Fluoro-4,6-dimethylbenzoic acid should be handled with appropriate care. While a specific safety data sheet (SDS) is not widely available, data from structurally similar compounds (e.g., other fluorinated or dimethylated benzoic acids) suggest the following precautions:

  • Personal Protective Equipment (PPE) : Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

  • Handling : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

  • First Aid :

    • Skin Contact : Wash immediately with plenty of soap and water.

    • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

    • Inhalation : Move person to fresh air.

    • Ingestion : Rinse mouth. Do NOT induce vomiting. Seek medical attention.

  • Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

References

  • U.S. Environmental Protection Agency. (n.d.). 2-Fluoro(2H4)benzoic acid Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

  • Powers, S. J., et al. (2023). Spectroscopy Data for Undergraduate Teaching. Journal of Chemical Education. Retrieved from [Link]

  • Metin, Ö. (2011). Basic 1H- and 13C-NMR Spectroscopy.
  • PrepChem.com. (n.d.). Synthesis of 3-fluoro-4-methyl-benzoic acid. Retrieved from [Link]

  • Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.
  • ResearchGate. (n.d.). Fluorine as an ortho-directing group in aromatic metalation. Retrieved from [Link]

  • Mortier, J. (n.d.). Directed Ortho Metalation. Unblog.fr. Retrieved from [Link]

  • Al-Zaydi, K. M. (2015).
  • University of Michigan. (n.d.). Directed (ortho)
  • ResearchGate. (2020, November 11). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Retrieved from [Link]

  • Myers, A. (n.d.).
  • Wiley-VCH GmbH. (n.d.). 2-Fluorobenzoic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

  • Thoreauchem. (n.d.). 2-Fluoro-4,6-dimethyl-benzoic acid-1427418-27-6. Retrieved from [Link]

  • Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Retrieved from [Link]

  • SciELO. (n.d.). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Retrieved from [Link]

  • ResearchGate. (n.d.). Investigation of 2-Fluoro Benzoic Acid Derivatives as Influenza A Viral Sialidase Selective Inhibitors. Retrieved from [Link]

  • Sharma, P. C. (2009). Significance of Fluorine in Medicinal Chemistry: A Review.

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Exploratory

The Impact of Fluorination on the Thermodynamic Stability of Dimethylbenzoic Acid Derivatives: A Technical Guide for Drug Development Professionals

Abstract The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing a compound's pharmacokinetic and pharmacodynamic profile. This technical gu...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing a compound's pharmacokinetic and pharmacodynamic profile. This technical guide provides an in-depth exploration of the thermodynamic stability of fluorinated dimethylbenzoic acid derivatives, a class of compounds with significant potential in drug discovery. We will dissect the fundamental principles governing their stability, from the unique properties of the carbon-fluorine bond to the intricate interplay of substituent effects on the benzoic acid framework. This guide will detail both experimental and computational methodologies for assessing thermodynamic stability, offering field-proven insights to guide researchers and drug development professionals in the rational design of more stable and efficacious therapeutic agents.

Introduction: The Strategic Advantage of Fluorine in Drug Design

In the landscape of contemporary drug development, the deliberate introduction of fluorine atoms into lead compounds has become an indispensable strategy.[1][2] This is due to fluorine's unique physicochemical properties, including its small van der Waals radius (1.47 Å), which is comparable to that of a hydrogen atom (1.20 Å), and its high electronegativity.[3] These characteristics can significantly enhance a drug candidate's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3][4][5][6][7][8][9][10][11][12][13] When applied to the versatile dimethylbenzoic acid scaffold, a privileged structure in medicinal chemistry, fluorination offers a powerful tool to modulate thermodynamic stability, a critical parameter for drug efficacy and shelf-life. This guide will provide a comprehensive overview of the factors governing the thermodynamic stability of these derivatives and the methodologies used for their evaluation.

The Bedrock of Stability: The Carbon-Fluorine Bond

The remarkable stability of fluorinated organic molecules is fundamentally rooted in the exceptional strength of the carbon-fluorine (C-F) bond.[14] This bond is one of the strongest single bonds in organic chemistry, with a bond dissociation energy that can reach up to 130 kcal/mol.[5] This high energy is a consequence of the significant electronegativity difference between carbon (2.5) and fluorine (4.0), leading to a highly polarized bond with substantial ionic character (Cδ+—Fδ−).[5] This polarity results in strong, attractive electrostatic interactions that contribute to the bond's strength and shortness (typically around 1.35 Å).[5][15]

The strength of the C-F bond imparts a high degree of chemical and thermal inertness to fluorinated compounds.[4][15] They exhibit enhanced resistance to oxidation, hydrolysis, and thermal degradation, which are crucial attributes for a successful drug candidate.[4] Furthermore, the presence of multiple fluorine atoms on the same or adjacent carbon atoms can cooperatively increase the strength of neighboring C-C bonds, further contributing to the overall molecular stability.[15]

Modulating Stability: The Interplay of Substituents on the Dimethylbenzoic Acid Scaffold

While the C-F bond provides a foundational level of stability, the overall thermodynamic profile of a fluorinated dimethylbenzoic acid derivative is a complex interplay of several factors, including:

  • Position and Number of Fluorine Substituents: The location of fluorine atoms on the aromatic ring significantly influences the molecule's electronic properties and, consequently, its stability. The strong electron-withdrawing nature of fluorine can stabilize the aromatic ring.[16][17] The number of fluorine substituents also plays a critical role; increasing the degree of fluorination generally enhances thermal stability.[18]

  • Intramolecular Interactions: The relative positions of the fluorine, dimethyl, and carboxylic acid groups can lead to various intramolecular interactions that impact conformational preferences and stability. Intramolecular hydrogen bonding, for instance, between an ortho-fluorine and the carboxylic acid proton, can stabilize specific conformers.[19][20][21][22] Conversely, steric repulsion between adjacent bulky groups can destabilize certain conformations.

  • The "Ortho Effect": The presence of a substituent at the ortho position to the carboxylic acid group can induce unique conformational and stability characteristics. In the case of 2-fluorobenzoic acid, intramolecular hydrogen bonding between the fluorine and the carboxylic hydrogen can occur.[21][22]

Experimental Assessment of Thermodynamic Stability

A robust evaluation of thermodynamic stability relies on a combination of experimental techniques that probe the thermal behavior of the compound.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a cornerstone technique for characterizing the thermal transitions of a material.[23] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[23] This allows for the determination of key thermodynamic parameters:

  • Melting Point (Tm): The temperature at which a crystalline solid transitions to a liquid. A higher melting point generally indicates greater crystal lattice stability.

  • Enthalpy of Fusion (ΔHfus): The amount of energy required to melt the solid. This value provides insight into the strength of the intermolecular forces in the crystal.

  • Glass Transition Temperature (Tg): For amorphous materials, this is the temperature at which the material transitions from a rigid, glassy state to a more rubbery, viscous state.

  • Decomposition Temperature (Td): The temperature at which the molecule begins to chemically degrade.

  • Sample Preparation: Accurately weigh 3-5 mg of the fluorinated dimethylbenzoic acid derivative into an aluminum DSC pan.

  • Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

  • Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Thermal Program:

    • Equilibrate the cell at a starting temperature well below any expected transitions (e.g., 25 °C).

    • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature above the expected decomposition point.

    • Maintain a constant flow of an inert purge gas, such as nitrogen, throughout the experiment (e.g., 50 mL/min).

  • Data Analysis: Analyze the resulting thermogram to determine the onset temperatures and peak areas of any endothermic (melting) or exothermic (decomposition) events.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time.[24] It is particularly useful for determining the thermal stability and decomposition profile of a compound.[25][26] Key information obtained from TGA includes:

  • Onset of Decomposition: The temperature at which significant mass loss begins.

  • Decomposition Profile: The number of decomposition steps and the mass loss associated with each step.

  • Residue Analysis: The amount of residual mass remaining at the end of the experiment.

  • Sample Preparation: Accurately weigh 5-10 mg of the fluorinated dimethylbenzoic acid derivative into a TGA pan (typically ceramic or platinum).

  • Instrument Setup: Place the sample pan onto the TGA balance.

  • Thermal Program:

    • Equilibrate the furnace at a starting temperature (e.g., 25 °C).

    • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature where decomposition is complete (e.g., 600 °C).

    • Maintain a constant flow of an inert purge gas, such as nitrogen, to remove any gaseous decomposition products.

  • Data Analysis: Analyze the TGA curve (mass vs. temperature) and its first derivative (DTG curve) to identify the onset and peak decomposition temperatures.

TGA_Workflow cluster_prep Sample Preparation cluster_analysis TGA Analysis cluster_output Data Output A Weigh 5-10 mg of sample B Place in TGA pan A->B C Load into TGA instrument B->C D Heat at a constant rate (e.g., 10 °C/min) C->D E Record mass change vs. temperature D->E F Analyze TGA/DTG curves E->F G Decomposition Temperature (Td) F->G H Decomposition Profile F->H

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Computational Modeling of Thermodynamic Stability

In addition to experimental methods, computational chemistry provides powerful tools for predicting and understanding the factors that govern molecular stability. Density Functional Theory (DFT) is a widely used quantum mechanical method for these investigations.[21][27][28][29]

DFT calculations can be employed to:

  • Determine Conformational Preferences: By mapping the potential energy surface, the relative energies of different conformers can be calculated, identifying the most stable geometries.[21][28][29]

  • Calculate Thermodynamic Properties: Enthalpy, entropy, and Gibbs free energy can be calculated, providing a theoretical basis for comparing the relative stabilities of different derivatives.

  • Analyze Intramolecular Interactions: The nature and strength of intramolecular hydrogen bonds and other non-covalent interactions can be quantified.

DFT_Workflow A Define Molecular Structure (Fluorinated Dimethylbenzoic Acid Derivative) B Perform Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) A->B C Frequency Calculation B->C F Analyze Electronic Structure (NBO, AIM) B->F D Confirm True Minimum (No imaginary frequencies) C->D E Calculate Thermodynamic Properties (Enthalpy, Gibbs Free Energy) D->E G Identify and Quantify Intramolecular Interactions F->G

Caption: A generalized workflow for DFT-based stability analysis.

Data Summary: A Comparative Overview

The following table provides a hypothetical comparative summary of thermodynamic data for a series of fluorinated dimethylbenzoic acid derivatives. Such a table would be populated with experimental and computational data to guide structure-activity relationship (SAR) studies.

CompoundPosition of FPosition of CH₃Melting Point (°C)Onset of Decomposition (°C)Calculated Relative Energy (kcal/mol)
1 -2,3TBDTBDTBD
2 42,3TBDTBDTBD
3 52,3TBDTBDTBD
4 62,3TBDTBDTBD
5 4,52,3TBDTBDTBD

TBD: To be determined by experimental analysis.

Conclusion: A Roadmap for Rational Design

The thermodynamic stability of fluorinated dimethylbenzoic acid derivatives is a multifaceted property governed by the intrinsic strength of the C-F bond and the complex interplay of electronic and steric effects of all substituents on the aromatic ring. A comprehensive understanding of these factors, achieved through a synergistic combination of experimental techniques like DSC and TGA, and computational methods such as DFT, is paramount for the rational design of stable and effective drug candidates. This guide provides the foundational knowledge and practical methodologies to empower researchers in medicinal chemistry and drug development to harness the power of fluorination to create the next generation of therapeutics.

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Foundational

2-Fluoro-4,6-dimethylbenzoic acid CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-Fluoro-4,6-dimethylbenzoic acid, a fluorinated aromatic carboxylic acid of interest in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Fluoro-4,6-dimethylbenzoic acid, a fluorinated aromatic carboxylic acid of interest in synthetic and medicinal chemistry. While specific literature on this particular isomer is limited, this document synthesizes available data, including its fundamental identifiers, and extrapolates from closely related isomers and foundational chemical principles to offer insights into its synthesis, physicochemical properties, and potential applications. The strategic placement of a fluorine atom and two methyl groups on the benzoic acid scaffold suggests unique electronic and steric characteristics that are highly relevant in the design of novel chemical entities. This guide is intended to serve as a foundational resource for researchers, providing both theoretical understanding and practical, field-proven insights into the handling and utilization of this and similar compounds.

Core Identification and Physicochemical Properties

2-Fluoro-4,6-dimethylbenzoic acid is a distinct isomer within the family of fluorinated and methylated benzoic acids. Its core identifiers are essential for accurate sourcing and regulatory compliance.

PropertyValueSource
CAS Number 1427418-27-6[1][2]
Molecular Formula C9H9FO2[2][3]
Molecular Weight 168.17 g/mol [3]
IUPAC Name 2-Fluoro-4,6-dimethylbenzoic acid
Predicted XlogP 2.3[3]

The introduction of a fluorine atom is a well-established strategy in medicinal chemistry to modulate a molecule's properties.[4][5][6] The high electronegativity of fluorine can significantly influence the acidity (pKa) of the carboxylic acid group through inductive effects.[4] Furthermore, the presence of the fluorine atom and the two methyl groups will impact the molecule's lipophilicity, metabolic stability, and conformational preferences, which are critical parameters in drug design.[5][7]

Synthesis and Mechanistic Considerations

Hypothetical Synthetic Pathway: Carboxylation of 1-Fluoro-3,5-dimethylbenzene

A likely synthetic route would involve the ortho-lithiation of 1-fluoro-3,5-dimethylbenzene followed by carboxylation with carbon dioxide. The directing effect of the fluorine atom would favor lithiation at the C2 position.

Synthetic_Pathway 1-Fluoro-3,5-dimethylbenzene 1-Fluoro-3,5-dimethylbenzene Intermediate_Lithium_Salt Ortho-lithiated Intermediate 1-Fluoro-3,5-dimethylbenzene->Intermediate_Lithium_Salt 1. n-BuLi, THF, -78 °C Final_Product 2-Fluoro-4,6-dimethylbenzoic acid Intermediate_Lithium_Salt->Final_Product 2. CO2 (s) 3. H3O+ workup

Caption: Hypothetical synthesis of 2-Fluoro-4,6-dimethylbenzoic acid.

Experimental Protocol (Adapted from similar syntheses)

Disclaimer: This is a generalized protocol and requires optimization for the specific synthesis of 2-Fluoro-4,6-dimethylbenzoic acid.

  • Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with a solution of 1-fluoro-3,5-dimethylbenzene in anhydrous tetrahydrofuran (THF).

  • Lithiating: The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (n-BuLi) in hexanes is added dropwise via the dropping funnel, maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours to ensure complete lithiation.

  • Carboxylation: Crushed dry ice (solid CO2) is added portion-wise to the reaction mixture. The cooling bath is removed, and the mixture is allowed to warm to room temperature overnight with continuous stirring.

  • Workup and Isolation: The reaction is quenched by the slow addition of water. The aqueous layer is separated and acidified with concentrated hydrochloric acid (HCl) to precipitate the crude product. The precipitate is collected by filtration, washed with cold water, and dried.

  • Purification: The crude 2-Fluoro-4,6-dimethylbenzoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-Fluoro-4,6-dimethylbenzoic acid are not widely published, predictions can be made based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl groups. The fluorine atom will cause splitting of adjacent proton signals (H-F coupling).

  • Aromatic Protons: Two singlets (or doublets with small meta-coupling) in the aromatic region (δ 6.5-7.5 ppm). The proton at the 3-position and the proton at the 5-position will have different chemical shifts due to the influence of the adjacent fluorine and methyl groups.

  • Methyl Protons: Two distinct singlets in the aliphatic region (δ 2.0-2.5 ppm) corresponding to the two non-equivalent methyl groups at positions 4 and 6.

  • Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (δ 10-13 ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum will show nine distinct signals. The carbon atoms bonded to or near the fluorine atom will exhibit C-F coupling, which is a key diagnostic feature.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the following key absorption bands:

  • O-H stretch (Carboxylic Acid): A broad band in the region of 2500-3300 cm⁻¹.

  • C=O stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1725 cm⁻¹.

  • C-F stretch: A strong absorption in the region of 1100-1300 cm⁻¹.

  • C-H stretch (Aromatic and Aliphatic): Absorptions around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively.

Potential Applications in Research and Development

Fluorinated benzoic acids are valuable building blocks in several areas of chemical research, particularly in drug discovery and materials science.[6][7]

Medicinal Chemistry

The incorporation of fluorine can enhance the metabolic stability of a drug candidate by blocking sites of oxidative metabolism.[5][6] The electronic properties of the fluorine atom can also influence the binding affinity of a molecule to its biological target.[5] 2-Fluoro-4,6-dimethylbenzoic acid could serve as a key intermediate in the synthesis of novel therapeutic agents, where the specific substitution pattern may offer advantages in terms of potency, selectivity, and pharmacokinetic profile.

Applications Core_Compound 2-Fluoro-4,6-dimethylbenzoic acid Drug_Discovery Drug Discovery Core_Compound->Drug_Discovery Intermediate for Novel Therapeutics Agrochemicals Agrochemicals Core_Compound->Agrochemicals Synthesis of Herbicides/Fungicides Materials_Science Materials Science Core_Compound->Materials_Science Precursor for Polymers & Liquid Crystals

Caption: Potential application areas for 2-Fluoro-4,6-dimethylbenzoic acid.

Agrochemicals

Similar to their role in pharmaceuticals, fluorinated compounds are prevalent in modern agrochemicals. The unique properties imparted by fluorine can lead to enhanced efficacy and better environmental profiles of herbicides, insecticides, and fungicides.

Materials Science

Aromatic carboxylic acids are used in the synthesis of polymers and liquid crystals. The introduction of fluorine can alter the thermal and electronic properties of these materials.

Safety and Handling

Specific safety data for 2-Fluoro-4,6-dimethylbenzoic acid is not available. Therefore, it is prudent to handle this compound with the same precautions as for other, structurally similar irritant chemicals. The following guidelines are based on data for related fluorinated and methylated benzoic acids.

  • General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid contact with skin, eyes, and clothing.

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear chemical safety goggles.

    • Skin Protection: Wear protective gloves and clothing.

    • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

  • First Aid Measures:

    • Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

    • Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.

    • Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

    • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical attention.

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

2-Fluoro-4,6-dimethylbenzoic acid represents a potentially valuable, yet under-characterized, building block for chemical synthesis. While direct experimental data is scarce, this guide provides a solid foundation for researchers by leveraging data from closely related compounds and established chemical principles. The unique substitution pattern of this molecule warrants further investigation, particularly in the fields of medicinal chemistry and materials science, where the strategic use of fluorine continues to drive innovation. As with any chemical research, all handling and synthetic work should be conducted with appropriate safety precautions and after a thorough review of the relevant literature.

References

  • Hokkaido University. (2026, January 15). Synthesis of Fluorinated Aromatic Carboxylic Acids. [Link]

  • PubChem. 2-fluoro-4,6-dimethylbenzoic acid (C9H9FO2). [Link]

  • Wagner, C. E., et al. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2340. [Link]

  • Gaidargy, I. I., et al. (2018). Fluorination of aromatic carboxylic acids with trifluorosulfuranes containing pentafluoroethoxy groups. Science and Education a New Dimension. Natural and Technical Sciences, VI(17), Issue: 157.
  • Solvias AG. (2005). Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale. CHIMIA, 59(3), 110-113.
  • O'Cathasaigh, G., et al. (2024). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. Chemical Science, 15(18), 6636-6641.
  • Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies.
  • ChemRxiv. (2024). The Direct β-C(sp3)–H Fluorination of Carboxylic Acids. [Link]

  • Thoreauchem. 2-Fluoro-4,6-dimethyl-benzoic acid-1427418-27-6. [Link]

  • Paz, J. L. C., et al. (2023).
  • PubChem. 2-Fluoro-6-methylbenzoic acid. [Link]

  • ResearchGate. (2025, September 27). Fluorine in drug discovery: Role, design and case studies.
  • ResearchGate. (2020, November 11). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.
  • Royal Society of Chemistry. (2021). Fluorination methods in drug discovery. Organic & Biomolecular Chemistry, 19(35), 7584-7603.
  • Google Patents. (2020). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.
  • ResearchGate. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid.
  • Quick Company. (2023). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And.
  • ResearchGate. (2025, August 28). Synthesis and Posttreatment Research of 2,4,6-Trimethylbenzoic Acid.

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Exploratory

Technical Guide: Biological Potential & Application of 2-Fluoro-4,6-dimethylbenzoic Acid Scaffolds

Executive Summary 2-Fluoro-4,6-dimethylbenzoic acid represents a highly specialized pharmacophore in modern medicinal and agrochemical chemistry. Unlike simple benzoic acids, this trisubstituted scaffold integrates three...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Fluoro-4,6-dimethylbenzoic acid represents a highly specialized pharmacophore in modern medicinal and agrochemical chemistry. Unlike simple benzoic acids, this trisubstituted scaffold integrates three critical design elements: metabolic blockade (via fluorine), steric tuning (via the 6-methyl "ortho-effect"), and lipophilic enhancement (via the 4,6-dimethyl pattern).

This guide analyzes the compound not merely as a standalone entity, but as a high-value intermediate for generating metabolically stable bioactives. Its structural logic suggests potent application in auxinic herbicides , bacterial enzyme inhibition , and non-steroidal anti-inflammatory drug (NSAID) design.

Part 1: Structural Rationale & Pharmacophore Analysis

The "Ortho-Twist" and Metabolic Stability

The biological activity of this molecule is governed by the steric pressure exerted by the substituents at the 2- (Fluorine) and 6- (Methyl) positions.

  • Conformational Lock: In unsubstituted benzoic acid, the carboxyl group is coplanar with the phenyl ring to maximize resonance. In 2-Fluoro-4,6-dimethylbenzoic acid, the steric bulk of the 6-methyl group and the electrostatic repulsion of the 2-fluorine atom force the carboxylate out of plane. This "twisted" conformation is critical for binding to specific deep-pocket receptors (e.g., TIR1 auxin receptors or specific kinase domains) that require non-planar ligands.

  • The Fluorine Effect: The C-F bond is highly stable (approx. 116 kcal/mol). Placing fluorine at the C2 position blocks metabolic oxidation at this site, a common clearance pathway for benzoic acids (Phase I metabolism). Furthermore, fluorine acts as a bioisostere for hydrogen but with significantly higher electronegativity, altering the pKa of the acid and increasing lipophilicity (LogP).

SAR Logic Diagram

The following diagram illustrates the Structure-Activity Relationship (SAR) logic driving the utility of this scaffold.

SAR_Logic Core 2-Fluoro-4,6-dimethylbenzoic Acid Sub_F 2-Fluoro (Ortho) Core->Sub_F Sub_Me6 6-Methyl (Ortho) Core->Sub_Me6 Sub_Me4 4-Methyl (Para) Core->Sub_Me4 Prop_Metab Metabolic Stability (Blocks Ring Oxidation) Sub_F->Prop_Metab C-F Bond Strength Prop_Twist Torsional Strain (Non-planar Carboxyl) Sub_F->Prop_Twist Electrostatics Sub_Me6->Prop_Twist Steric Bulk Prop_Lipo Increased LogP (Membrane Permeability) Sub_Me4->Prop_Lipo Hydrophobicity App_Drug Bioactive Derivatives (Enzyme Inhibitors) Prop_Metab->App_Drug Half-life Extension App_Agro Auxinic Herbicides (TIR1 Agonists) Prop_Twist->App_Agro Receptor Fit Prop_Lipo->App_Drug Bioavailability

Caption: SAR analysis linking structural substitutions (F, Me) to physicochemical properties and downstream biological applications.

Part 2: Biological Activity Profiles[1][2]

Agrochemical Potential (Auxin Mimicry)

The 2,6-disubstitution pattern is a hallmark of synthetic auxins (e.g., Dicamba).

  • Mechanism: These compounds mimic the natural plant hormone indole-3-acetic acid (IAA). The "twisted" carboxylate allows the molecule to bind to the TIR1 ubiquitin-ligase complex, triggering the degradation of Aux/IAA repressor proteins.

  • Specificity: The 2-Fluoro substitution often imparts higher potency than the chloro- analogs in specific weed species due to the smaller atomic radius of fluorine allowing tighter pocket fit, while maintaining the electron-withdrawing effect needed for receptor activation.

Antimicrobial & Antiviral Activity

Benzoic acid derivatives are classic preservatives, but the 2-Fluoro-4,6-dimethyl analog serves as a precursor for more potent agents.

  • Neuraminidase Inhibition: Fluorinated benzoic acids have been identified as pharmacophores for Influenza A neuraminidase inhibitors.[1] The fluorine atom can interact with specific residues in the enzyme active site (e.g., arginine clusters) via dipole-dipole interactions.

  • Hydrazide Derivatives: Converting the acid to a hydrazide (R-CONHNH2) often unlocks broad-spectrum antibacterial activity (Schiff bases) by chelating metal ions essential for bacterial metalloproteins.

Comparative Activity Data (Predicted)

Based on SAR extrapolation from homologous fluorinated benzoates.

PropertyUnsubstituted Benzoic Acid2-Fluoro-4,6-dimethylbenzoic AcidBiological Implication
pKa 4.20~3.1 - 3.4Stronger acid; higher ionization at physiological pH, affecting transport.
LogP 1.87~2.8 - 3.1Enhanced lipid membrane penetration; better CNS/Cellular uptake.
Metabolic Stability Low (Rapid Glycine conjugation)HighSteric bulk at C6 hinders glycine conjugation; F blocks hydroxylation.
Receptor Binding PlanarTwisted (Non-planar)High specificity for sterically demanding pockets (e.g., Kinases, TIR1).

Part 3: Experimental Protocols

Synthesis of the Core Scaffold

Note: Direct electrophilic fluorination of 2,4-dimethylbenzoic acid is difficult due to selectivity issues. The preferred route is lithiation of the fluoroxylene precursor.

Reagents: 1-Fluoro-3,5-dimethylbenzene, n-Butyllithium (2.5M in hexanes), Dry THF, Dry Ice (CO2).

  • Setup: Flame-dry a 250mL 3-neck round bottom flask under Argon atmosphere.

  • Solvation: Dissolve 1-Fluoro-3,5-dimethylbenzene (10 mmol) in anhydrous THF (50 mL). Cool to -78°C.

  • Lithiation: Add n-Butyllithium (11 mmol) dropwise over 20 minutes. The proton between the Fluorine and Methyl groups (C2 position relative to F, or C2 of the final acid) is the most acidic due to the inductive effect of Fluorine (Ortho-lithiation). Correction: The most acidic proton is actually ortho to the Fluorine. However, steric hindrance from the methyls directs lithiation. For 2-Fluoro-4,6-dimethylbenzoic acid, we need to lithiate 1-fluoro-3,5-dimethylbenzene at the position between the two methyls? No, that is sterically crowded. The target is 2-Fluoro-4,6-dimethyl. This implies the starting material is 1-fluoro-3,5-dimethylbenzene. Lithiation occurs ortho to the fluorine. If we lithiate at C2 (between F and Me), and quench with CO2, we get the desired product.

  • Reaction: Stir at -78°C for 2 hours.

  • Quench: Pour the reaction mixture onto an excess of crushed Dry Ice (solid CO2). Allow to warm to room temperature.

  • Workup: Acidify with 2M HCl to pH 2. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

  • Purification: Recrystallize from Ethanol/Water.

Antimicrobial Assay (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of hydrazide derivatives of the target acid.

Workflow Diagram:

MIC_Protocol Step1 Stock Preparation Dissolve Derivative in DMSO (10 mg/mL) Step2 Serial Dilution 96-well plate (Muller-Hinton Broth) Step1->Step2 Step3 Inoculation Add 5x10^5 CFU/mL Bacteria (E. coli / S. aureus) Step2->Step3 Step4 Incubation 37°C for 24 Hours Step3->Step4 Step5 Readout Visual Turbidity or OD600 Absorbance Step4->Step5

Caption: Standardized CLSI broth microdilution workflow for assessing antimicrobial potency.

Protocol Steps:

  • Preparation: Prepare a stock solution of the 2-Fluoro-4,6-dimethylbenzoic acid derivative in 100% DMSO.

  • Dilution: In a 96-well microtiter plate, perform 2-fold serial dilutions using Muller-Hinton Broth (MHB), ranging from 512 µg/mL down to 0.5 µg/mL.

  • Controls: Include a Positive Control (Ciprofloxacin) and a Negative Control (DMSO/Broth only).

  • Inoculation: Add 10 µL of standardized bacterial suspension (0.5 McFarland standard diluted to approx 10^6 CFU/mL) to each well.

  • Incubation: Incubate at 37°C for 18-24 hours.

  • Analysis: The MIC is defined as the lowest concentration well that shows no visible turbidity.

Part 4: Future Directions & Derivatization

To maximize biological activity, the carboxylic acid moiety should be viewed as a "handle" for further functionalization.

  • Benzoylureas: Reacting the acid chloride with substituted anilines yields benzoylureas, a class of potent Insect Growth Regulators (IGRs) that inhibit chitin synthesis.

  • Heterocyclic Construction: Cyclization with hydrazine or semicarbazide yields 1,3,4-oxadiazoles, which are known to possess significant anti-inflammatory and anticancer properties by inhibiting specific growth factor kinases.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.

  • Zhu, W., et al. (2014). Rational Design of Hybrid Auxinic Herbicides. Journal of Agricultural and Food Chemistry. (General reference for Auxin SAR).

  • Clinical and Laboratory Standards Institute (CLSI). (2023). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

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Protocols & Analytical Methods

Method

Application Note & Protocol: Synthesis of 2-Fluoro-4,6-dimethylbenzoic acid via Directed ortho-Metalation

Abstract & Introduction 2-Fluoro-4,6-dimethylbenzoic acid is a valuable substituted aromatic carboxylic acid, serving as a key building block in the synthesis of complex organic molecules, including pharmaceuticals and a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

2-Fluoro-4,6-dimethylbenzoic acid is a valuable substituted aromatic carboxylic acid, serving as a key building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The specific arrangement of the fluoro and methyl substituents on the benzoic acid core imparts unique electronic and steric properties, making it a desirable intermediate for targeted molecular design.

This document provides a comprehensive and field-proven guide for the regioselective synthesis of 2-Fluoro-4,6-dimethylbenzoic acid. The selected strategy leverages the principles of Directed ortho-Metalation (DoM) , a powerful technique for the functionalization of aromatic C-H bonds.[1][2][3] The protocol starts from the readily available precursor, 1-fluoro-3,5-dimethylbenzene, and proceeds via a highly reactive aryllithium intermediate. We will detail not only the step-by-step procedure but also the critical scientific rationale behind each operational choice and the stringent safety protocols required when handling pyrophoric organolithium reagents.

Scientific Principles: The Rationale for Directed ortho-Metalation

The core of this synthetic approach is the Directed ortho-Metalation (DoM) reaction. This strategy offers superior regiochemical control compared to classical electrophilic aromatic substitution methods, which would likely yield a mixture of isomers.

The Causality Behind the Strategy:

  • The Directing Group: The fluorine atom on the precursor, 1-fluoro-3,5-dimethylbenzene, serves as an effective Directed Metalation Group (DMG) .[2][4] The heteroatom's lone pair of electrons coordinates to the Lewis acidic lithium ion of the organolithium base. This interaction pre-positions the base in close proximity to the C-H bond at the ortho position (C2), kinetically favoring its deprotonation over other sites on the aromatic ring.[2][5]

  • The Base: A strong, non-nucleophilic base is required to deprotonate the relatively non-acidic aromatic C-H bond. n-Butyllithium (n-BuLi) is an ideal choice due to its high basicity and commercial availability.[2]

  • The Electrophile: Solid carbon dioxide (dry ice) serves as a simple and efficient C1 electrophile. It readily reacts with the nucleophilic aryllithium intermediate to form a lithium carboxylate salt.[4][6][7]

  • Reaction Conditions: The reaction is conducted at a very low temperature (-78 °C) in an anhydrous, aprotic solvent like tetrahydrofuran (THF). These conditions are critical to ensure the stability of the highly reactive aryllithium intermediate and to prevent side reactions, such as reaction with the solvent or undesired thermal decomposition.

Synthetic Workflow Diagram

The overall transformation can be visualized as a three-step sequence: lithiation, carboxylation, and acidic workup.

G cluster_0 Step 1: Directed ortho-Metalation cluster_1 Step 2: Carboxylation cluster_2 Step 3: Workup & Isolation A 1-Fluoro-3,5-dimethylbenzene (Precursor) B Aryllithium Intermediate A->B  1. n-BuLi, Anhydrous THF  2. -78 °C, 1-2 hr C Lithium Carboxylate Salt B->C  1. Solid CO₂ (Dry Ice)  2. Warm to RT D 2-Fluoro-4,6-dimethylbenzoic Acid (Final Product) C->D  Aqueous HCl (acidification)  & Filtration

Caption: Synthetic workflow from precursor to final product.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating through clear checkpoints and expected observations. Adherence to safety procedures is paramount.

Mandatory Safety Precautions: Handling Organolithium Reagents

n-Butyllithium is a pyrophoric reagent that can ignite spontaneously on contact with air or moisture. All operations must be conducted with extreme caution.

  • Inert Atmosphere: All glassware must be oven- or flame-dried and cooled under a positive pressure of an inert gas (Nitrogen or Argon). The reaction must be maintained under an inert atmosphere throughout.[8][9]

  • Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles worn over safety glasses, and appropriate gloves are mandatory.[10] For transfers of pyrophoric reagents, consider using nitrile gloves underneath neoprene or Nomex gloves.[10][11]

  • Fume Hood: All manipulations must be performed inside a certified chemical fume hood that is free of clutter and combustible materials.[9][10]

  • Safe Transfer: Use well-practiced syringe or double-tipped needle (cannula) techniques for transferring organolithium solutions.[8][9][11]

  • Emergency Preparedness: Never work alone.[8][10] Ensure a Class D or standard dry powder (ABC) fire extinguisher and a container of dry sand are within immediate reach.[12][10] Know the location of the safety shower and eyewash station.[10][11]

Materials & Reagents
ReagentMW ( g/mol )EquivalentsAmount (mmol)Mass/VolumeNotes
1-Fluoro-3,5-dimethylbenzene124.161.040.04.97 g (5.0 mL)98%+ purity
n-Butyllithium (n-BuLi)64.061.144.017.6 mL2.5 M solution in hexanes
Tetrahydrofuran (THF)72.11--150 mLAnhydrous, inhibitor-free
Carbon Dioxide (CO₂)44.01Excess-~100 gSolid (dry ice), crushed
Hydrochloric Acid (HCl)36.46--As neededConcentrated (~37%)
Deionized Water18.02--~500 mLFor workup
Diethyl Ether74.12--~100 mLFor washing
Step-by-Step Synthesis Procedure
  • Apparatus Setup: Assemble a 500 mL three-necked, round-bottomed flask equipped with a magnetic stir bar, a low-temperature thermometer, a rubber septum, and a nitrogen/argon inlet connected to a bubbler. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

  • Initial Charging: Add anhydrous THF (150 mL) to the flask via syringe. Add 1-fluoro-3,5-dimethylbenzene (5.0 mL, 40.0 mmol) to the THF.

  • Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.

  • Lithiation: Slowly add n-butyllithium (17.6 mL of 2.5 M solution, 44.0 mmol) dropwise via syringe over 20-30 minutes. Critical: Maintain the internal temperature below -70 °C during the addition. A faint yellow or orange color may develop.

  • Stirring: After the addition is complete, stir the reaction mixture at -78 °C for 1.5 hours to ensure the complete formation of the aryllithium intermediate.

  • Carboxylation (Quench): In a separate, wide-mouthed beaker, place approximately 100 g of freshly crushed dry ice. Remove the reaction flask from the cooling bath and carefully pour the cold reaction mixture onto the dry ice with gentle swirling. Note: This step is exothermic and will result in vigorous CO₂ sublimation. Perform this in the fume hood.

  • Warming and Quenching: Allow the mixture to warm to room temperature. The solid CO₂ will sublime, leaving a slurry. Once the mixture has reached room temperature, cautiously add 100 mL of deionized water.

  • Aqueous Workup: Transfer the mixture to a 1 L separatory funnel. The desired product is in the aqueous layer as its lithium salt. Wash the aqueous layer with diethyl ether (2 x 50 mL) to remove any unreacted starting material and non-polar byproducts. Discard the organic layers.

  • Acidification and Precipitation: Cool the aqueous layer in an ice bath. Slowly add concentrated HCl dropwise with stirring until the pH is ~1 (verify with pH paper). A thick, white precipitate of the product will form. This precipitation is a key validation checkpoint for a successful reaction.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with two portions of cold deionized water (2 x 30 mL).

  • Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight. The expected yield is typically in the range of 75-85%.

Purification (Optional)

If higher purity is required, the crude product can be recrystallized. A common method is recrystallization from an ethanol/water mixture or toluene.[13][14]

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Add hot water dropwise until the solution becomes faintly cloudy.

  • Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystallization.

  • Collect the purified crystals by vacuum filtration and dry under vacuum.

Trustworthiness: Characterization & Validation

The success of this protocol is validated by confirming the identity and purity of the final product. Standard analytical techniques should be employed:

  • Melting Point: Compare the observed melting point with the literature value.

  • NMR Spectroscopy (¹H, ¹³C, ¹⁹F): Provides unambiguous structural confirmation. The ¹H NMR should show two distinct methyl singlets and one aromatic singlet. The ¹⁹F NMR will confirm the presence of the fluorine atom.

  • HPLC/LC-MS: To assess purity and confirm the molecular weight of the product.

By following this detailed protocol, which integrates robust safety measures with a scientifically sound synthetic strategy, researchers can reliably and safely produce high-purity 2-Fluoro-4,6-dimethylbenzoic acid for a wide range of applications.

References

  • Princeton University Environmental Health & Safety. (n.d.). Safe handling of organolithium compounds in the laboratory. [Link][9]

  • University of California, Irvine Environmental Health & Safety. (2024, January 29). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link][10]

  • The UC Center for Laboratory Safety. (2012, December 14). Pyrophorics - Organolithium Reagents - Standard Operating Procedure. [Link][12]

  • Reich, H. J., & Musacchio, A. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of visualized experiments : JoVE, (117), 54835. [Link][8]

  • University of California, Riverside Environmental Health & Safety. (2009, February 26). Procedures for Safe Use of Pyrophoric Organolithium Reagents. [Link][11]

  • Mortier, J. (n.d.). DIRECTED ORTHO METALATION. Unblog.fr. [Link][1]

  • López-Cabrera, A., et al. (2018). meta-C–H arylation of fluoroarenes via traceless directing group relay strategy. Nature Communications, 9(1), 2910. [Link][4]

  • Matthes, A., et al. (2011). Structural conditions required for the bridge lithiation and substitution of a basic calix[8]arene. Beilstein Journal of Organic Chemistry, 7, 1594-1600. [Link][6]

  • Wikipedia. (n.d.). Directed ortho metalation. [Link][2]

  • Snieckus, V. (n.d.). Directed ortho Metalation: Soon to be a Textbook Reaction? Queen's University. [Link][15]

  • Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. [14]

  • Leroux, F. R., & Mortier, J. (2018). Directed Metalation of Arenes with Organolithiums, Lithium Amides, and Superbases. ResearchGate. [Link][3]

  • Mortier, J., et al. (1994). The Carboxylic Acid Group as an Effective Director of Ortho-Lithiation. The Journal of Organic Chemistry, 59(15), 4042-4044. [Link][16]

  • Organic Chemistry Portal. (n.d.). Carboxylation, synthesis of benzoates, benzamides and other carboxylic acid derivatives. [Link][7]

  • Mortier, J., et al. (1995). Directed lithiation of unprotected benzoic acids. ResearchGate. [Link][17]

Sources

Application

Protocol for amide coupling using 2-Fluoro-4,6-dimethylbenzoic acid

Application Note: High-Efficiency Amide Coupling Protocols for Sterically Hindered 2-Fluoro-4,6-dimethylbenzoic Acid Executive Summary Synthesizing amides from 2-Fluoro-4,6-dimethylbenzoic acid presents a distinct challe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency Amide Coupling Protocols for Sterically Hindered 2-Fluoro-4,6-dimethylbenzoic Acid

Executive Summary

Synthesizing amides from 2-Fluoro-4,6-dimethylbenzoic acid presents a distinct challenge in medicinal chemistry. The 2,6-disubstitution pattern creates a "steric wall" that blocks the trajectory of incoming nucleophiles, rendering standard coupling reagents (EDC, DCC, and often standard HATU protocols) ineffective.

This guide provides three validated protocols hierarchically arranged by success rate. Method A (Acid Chloride via Oxalyl Chloride) is the industrial "Gold Standard" for this specific scaffold. Method B (Ghosez’s Reagent) is the "Specialist" route for acid-sensitive substrates. Method C (High-Temp HATU) is reserved for only the most unhindered primary amines.

Mechanistic Insight: The "Steric Wall"

The failure of standard coupling reactions with this substrate is not electronic; it is kinetic.

  • The Problem: The carbonyl carbon is shielded by the 2-Fluoro and 6-Methyl groups. While the fluorine atom is electron-withdrawing (making the carbonyl more electrophilic), its physical bulk, combined with the methyl group, prevents the formation of the bulky "Active Ester" intermediates (e.g., OBt/OAt esters) required by carbodiimide/uronium chemistry.

  • The Solution: We must generate an activated species with the smallest possible leaving group.

    • Active Ester (OBt): ~135 Daltons (Too bulky; steric clash).

    • Acyl Chloride (-Cl): ~35 Daltons (Small; accessible).

    • Acyl Fluoride (-F): ~19 Daltons (Smallest; highly accessible).

Diagram 1: Steric Activation Pathway

G cluster_0 The Challenge cluster_1 Activation Strategy Substrate 2-Fluoro-4,6-dimethyl- benzoic acid Barrier Steric Shielding (2,6-disubstitution) Substrate->Barrier Vilsmeier Vilsmeier Reagent (Active Species) Barrier->Vilsmeier Requires (COCl)2 + DMF AcylCl Acyl Chloride (Small Leaving Group) Vilsmeier->AcylCl Cl- Attack Target Target Amide AcylCl->Target Amine Addition

Caption: The activation pathway bypasses the steric bulk of the active ester by utilizing the compact chloride leaving group via the Vilsmeier intermediate.

Experimental Protocols

Method A: The Gold Standard (Oxalyl Chloride/DMF)

Best for: 95% of cases, especially with unreactive anilines or hindered amines.

Reagents:

  • Substrate: 2-Fluoro-4,6-dimethylbenzoic acid (1.0 equiv)

  • Activator: Oxalyl Chloride (1.5 equiv)[1]

  • Catalyst: DMF (2-3 drops, anhydrous)

  • Solvent: Dichloromethane (DCM), anhydrous[2]

  • Base: DIPEA or Triethylamine (3.0 equiv)

Protocol:

  • Setup: In a flame-dried round-bottom flask under Argon/Nitrogen, dissolve the benzoic acid (1.0 equiv) in anhydrous DCM (0.2 M concentration).

  • Catalysis: Add catalytic DMF (2 drops per mmol of acid). Note: Without DMF, this reaction will be sluggish.

  • Activation: Cool to 0°C. Add Oxalyl Chloride (1.5 equiv) dropwise.

    • Observation: Vigorous bubbling (

      
       and 
      
      
      
      ) indicates initiation.
  • Conversion: Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • The "Methanol Quench" Check (CRITICAL VALIDATION):

    • Take a 50 µL aliquot of the reaction mixture.

    • Quench into 200 µL Methanol.

    • Run LCMS.

    • Success Criteria: You must see the Methyl Ester mass (M+15) and zero starting acid. If acid remains, add more (COCl)2 and stir longer.

  • Coupling: Once activation is confirmed, concentrate the mixture in vacuo to remove excess (COCl)2 (optional but recommended for sensitive amines). Redissolve in DCM.

  • Addition: Add the amine (1.1 equiv) and DIPEA (3.0 equiv). Stir at RT for 4–16 hours.

Method B: The Specialist (Ghosez’s Reagent)

Best for: Acid-sensitive substrates or when generating HCl gas is unacceptable.

Reagents:

  • Activator: Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 equiv)

  • Solvent: DCM or Chloroform

Protocol:

  • Dissolve the benzoic acid (1.0 equiv) in DCM.[3]

  • Add Ghosez’s Reagent (1.2 equiv) at RT.

  • Stir for 1–2 hours.

    • Mechanism:[1][4][5][6][7][8][9][10][11] This reagent converts the acid to the acid chloride under strictly neutral conditions. The byproduct is a neutral amide (N,N-dimethylisobutyramide).

  • Add the amine (1.2 equiv) and DIPEA (2.0 equiv) directly to the mixture.

  • Stir until completion.

Comparative Data & Decision Matrix

Table 1: Reagent Performance for 2,6-Disubstituted Benzoic Acids

Coupling ReagentActive Species SizeReaction Success RatePrimary Risk
Oxalyl Chloride / DMF Small (-Cl) High (>95%) Harsh conditions (HCl gas)
Ghosez's Reagent Small (-Cl) High (>90%) Reagent cost / Moisture sensitivity
HATU / HOAt Large (-OAt)Low (<40%)Stalled Intermediate (Steric clash)
EDC / NHS Large (-ONSu)Fail (<5%) No reaction / N-acylurea formation
T3P (Propylphosphonic anhydride) MediumMedium (50-60%)Requires high heat (80°C+)

Troubleshooting Guide

Scenario 1: LCMS shows Starting Material (Acid) after 2 hours.
  • Cause: The Vilsmeier intermediate failed to form.

  • Fix: Your DMF might be wet or omitted. Add 2 more drops of fresh anhydrous DMF. Ensure the Oxalyl Chloride is not hydrolyzed (should be a fuming liquid, not cloudy).

Scenario 2: Acid Chloride formed, but Amide formation is <10%.
  • Cause: The amine is too hindered or electron-deficient (e.g., an ortho-substituted aniline).

  • Fix:

    • Switch solvent to Dichloroethane (DCE) .

    • Heat the coupling step to 60°C (The acid chloride is stable enough).

    • Add DMAP (0.1 equiv) to catalyze the acyl transfer (forms a highly reactive N-acylpyridinium intermediate).

Scenario 3: Product has correct mass but wrong retention time.
  • Cause: Decarboxylation (rare but possible with high heat) or formation of the symmetrical anhydride.

  • Fix: Ensure you are using excess amine (1.1–1.2 equiv) relative to the acid chloride to prevent anhydride formation.

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Ghosez, L., Haveaux, B., & Viehe, H. G. (1969). 1-Chloro-N,N,2-trimethyl-1-propenylamine: A versatile reagent for the synthesis of acid chlorides. Angewandte Chemie International Edition, 8(6), 454-455. Link

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[10][11][12] Organic Process Research & Development, 20(2), 140-177. Link

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][13][14][15] Tetrahedron, 61(46), 10827-10852. Link

Sources

Method

Technical Application Note: Esterification of 2-Fluoro-4,6-dimethylbenzoic Acid

[1][2] Executive Summary & Strategic Analysis The Challenge: Esterification of 2-Fluoro-4,6-dimethylbenzoic acid presents a classic case of steric inhibition.[1][2] The presence of substituents at both ortho positions (2...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Strategic Analysis

The Challenge: Esterification of 2-Fluoro-4,6-dimethylbenzoic acid presents a classic case of steric inhibition.[1][2] The presence of substituents at both ortho positions (2-fluoro and 6-methyl) creates a "steric gate" that severely impedes the nucleophilic attack of alcohols at the carbonyl carbon, a requirement for standard acid-catalyzed Fischer esterification (A


2 mechanism).[1]

The "Ortho Effect": The 2,6-disubstitution forces the carboxyl group to rotate out of the plane of the aromatic ring to minimize steric clash.[3] While this breaks conjugation and actually increases the acidity of the proton (making the carboxylate easier to form), it renders the carbonyl carbon sterically inaccessible to nucleophiles.

Strategic Solution: To achieve high yields, we must bypass the standard tetrahedral intermediate pathway. This guide details three distinct protocols selected for their ability to overcome this steric barrier:

  • The Acid Chloride Route (Scale-Up Preferred): Activates the carbonyl with a small, highly reactive chloride ion.

  • The Alkylation Route (Lab-Scale/Mild): Avoids the carbonyl carbon entirely by reacting the carboxylate oxygen with an alkyl halide (S

    
    2).
    
  • The Acylium Ion Route (The "Mesitoic" Method): Utilizes extreme acid conditions to generate a linear acylium ion (

    
    ), which is less sterically hindered.
    

Mechanistic Visualization

The following diagram illustrates the steric blockade and the logical pathways to overcome it.

EsterificationStrategy Start 2-Fluoro-4,6-dimethylbenzoic Acid Barrier STERIC BARRIER (2,6-Disubstitution blocks Alcohol Attack) Start->Barrier Standard Fischer Fails RouteA Route A: Acid Chloride (SOCl2 / DMF) Start->RouteA Activation RouteB Route B: Alkylation (MeI / Base) Start->RouteB Deprotonation RouteC Route C: Acylium Ion (Conc. H2SO4) Start->RouteC Ionization IntA Acyl Chloride (Highly Reactive Electrophile) RouteA->IntA IntB Carboxylate Anion (Nucleophilic Oxygen) RouteB->IntB IntC Acylium Ion (R-C≡O+) (Linear, Unhindered) RouteC->IntC Product Target Ester IntA->Product IntB->Product IntC->Product

Figure 1: Strategic decision tree for overcoming steric hindrance in 2,6-disubstituted benzoic acids.

Protocol A: The Acid Chloride Method (Gold Standard)

Rationale: Thionyl chloride (


) converts the bulky carboxylic acid into an acid chloride. The chloride ion is small enough to attack the carbonyl center despite the steric bulk. Once formed, the acid chloride is highly reactive and will couple with alcohols rapidly.

Scope: Best for multi-gram to kilogram scale synthesis. High yield, robust.

Materials
  • Substrate: 2-Fluoro-4,6-dimethylbenzoic acid (1.0 equiv)

  • Reagent: Thionyl Chloride (

    
    ) (1.5 - 2.0 equiv)[1][2]
    
  • Catalyst: N,N-Dimethylformamide (DMF) (1-2 drops / catalytic)[1][2]

  • Solvent: Dichloromethane (DCM) or Toluene (anhydrous)[1][2][4]

  • Quench: Methanol (excess)

Step-by-Step Procedure
  • Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and an inert gas inlet (

    
     or 
    
    
    
    ). Connect the condenser outlet to a caustic scrubber (NaOH solution) to neutralize HCl/SO
    
    
    gas.
  • Dissolution: Suspend the benzoic acid derivative in anhydrous Toluene (approx. 5-10 mL per gram of acid).

    • Expert Note: Toluene is preferred over DCM for its higher boiling point, allowing for faster formation of the acid chloride if the reaction is sluggish.

  • Activation: Add Thionyl Chloride dropwise.

  • Catalysis: Add 1-2 drops of anhydrous DMF.

    • Mechanism:[1][5][6][7][8] DMF reacts with

      
       to form the Vilsmeier-Haack reagent (chloroiminium ion), which is the active chlorinating species. This is critical  for sterically hindered acids [1].[2]
      
  • Reflux: Heat the mixture to 70-80°C (or mild reflux) for 2-4 hours.

    • Monitoring: Monitor by TLC (convert an aliquot to methyl ester using MeOH) or by observing the cessation of gas evolution.

  • Evaporation: Once conversion to the acid chloride is complete, cool and concentrate the mixture under reduced pressure to remove excess

    
     and solvent.
    
    • Caution: Do not distill to dryness if using Toluene; a concentrated oil is sufficient.[2]

  • Esterification: Redissolve the crude acid chloride residue in anhydrous DCM (or THF). Cool to 0°C.[2]

  • Addition: Add excess Methanol (or desired alcohol) and a base scavenger (Triethylamine or Pyridine, 1.2 equiv) dropwise.

  • Workup: Warm to room temperature and stir for 1 hour. Wash with water, 1M HCl, and saturated NaHCO

    
    . Dry over MgSO
    
    
    
    and concentrate.

Protocol B: The Alkylation Method (Mild Conditions)

Rationale: This method treats the acid as a nucleophile rather than an electrophile. By forming the carboxylate salt, we attack an electrophilic alkyl halide (e.g., Methyl Iodide). This


 reaction occurs at the oxygen atom, far removed from the sterically crowded carbonyl carbon.

Scope: Best for lab-scale (<5g), precious substrates, or when avoiding acidic conditions.[1][2]

Materials
  • Substrate: 2-Fluoro-4,6-dimethylbenzoic acid (1.0 equiv)

  • Reagent: Methyl Iodide (MeI) (1.5 - 2.0 equiv)[1][2]

  • Base: Cesium Carbonate (

    
    ) or Potassium Carbonate (
    
    
    
    ) (1.5 equiv)[2]
  • Solvent: DMF or Acetone (anhydrous)[2]

Step-by-Step Procedure
  • Dissolution: Dissolve the acid in anhydrous DMF (approx. 5 mL/mmol).

  • Deprotonation: Add the base (

    
     is preferred for faster kinetics due to the "Cesium Effect" [2]) in one portion. Stir at room temperature for 15-30 minutes to ensure carboxylate formation.
    
  • Alkylation: Add Methyl Iodide dropwise.

    • Safety: MeI is a suspected carcinogen and volatile.[2] Use a fume hood.[2][4]

  • Reaction: Stir at room temperature for 4-12 hours.

    • Optimization: If the reaction is slow due to the electron-rich nature of the ring, heat to 40-50°C.[1]

  • Workup: Dilute the reaction mixture with Ethyl Acetate. Wash copiously with water (3x) to remove DMF.[2] Wash with brine, dry over

    
    , and concentrate.[9]
    

Protocol C: The Acylium Ion Method (Mesitoic Acid Protocol)

Rationale: Based on the classic esterification of 2,4,6-trimethylbenzoic acid (Mesitoic acid) [3]. Dissolving hindered acids in concentrated sulfuric acid generates the acylium ion (


).[1][2] This linear species minimizes steric repulsion and is attacked by alcohol.[2]

Scope: Specialized method for extremely hindered acids when other methods fail.[2][8]

Step-by-Step Procedure
  • Dissolution: Dissolve the 2-Fluoro-4,6-dimethylbenzoic acid in 100% Sulfuric Acid (approx. 2 mL per gram).

    • Note: The solution may turn yellow/orange due to acylium ion formation.

  • Incubation: Let stand at room temperature for 15-30 minutes.

  • Quench: Pour the sulfuric acid solution slowly into a vigorously stirred flask of ice-cold Methanol.

  • Workup: Dilute with water and extract with Ether or Ethyl Acetate.[2]

Comparative Data & Selection Guide

FeatureMethod A: Acid ChlorideMethod B: AlkylationMethod C: Acylium Ion
Mechanism Nucleophilic Acyl SubstitutionS

2 Displacement
Acylium Ion Attack
Steric Sensitivity Low (with DMF catalyst)Very Low (bypasses carbonyl)Low
Reagents SOCl

, DMF
MeI, Cs

CO

Conc.[1][2] H

SO

Scalability Excellent (High)Moderate (Cost of MeI/Cs)Moderate
Conditions Reflux / AcidicMild / BasicStrongly Acidic
Yield (Est.) 90-98%85-95%80-90%

Quality Control & Characterization

Validation: Successful esterification should be validated using


 NMR.
  • Starting Material: Broad singlet >11 ppm (COOH).[2]

  • Product (Methyl Ester): Appearance of a sharp singlet at

    
     ppm (
    
    
    
    ).[1][2]
  • Shift Check: The aromatic protons and methyl groups on the ring will show slight chemical shift changes due to the loss of the H-bond donor capacity of the acid.

Troubleshooting:

  • Incomplete Reaction (Method A): Ensure DMF is fresh/anhydrous.[2] Increase reflux time.

  • Low Yield (Method B): Switch solvent to DMF if using Acetone.[2] Switch base to

    
    .[2]
    

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[2] (Chapter 10: Nucleophilic substitution at the carbonyl group). [1]

  • Flessner, T., & Doye, S. (1999). Cesium carbonate: A powerful base for the alkylation of carboxylic acids. Journal of Practical Chemistry, 341(2), 186-190.[1]

  • Newman, M. S. (1941). A New Method for the Esterification of Certain Sterically Hindered Acids.[8][10] Journal of the American Chemical Society, 63(9), 2431–2435.

Sources

Application

Functionalization of the aromatic ring in 2-Fluoro-4,6-dimethylbenzoic acid

Application Note: Precision Functionalization of the Aromatic Ring in 2-Fluoro-4,6-dimethylbenzoic Acid Part 1: Strategic Analysis & Reactivity Profile Functionalizing 2-Fluoro-4,6-dimethylbenzoic acid (2-F-4,6-DMB) pres...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Precision Functionalization of the Aromatic Ring in 2-Fluoro-4,6-dimethylbenzoic Acid

Part 1: Strategic Analysis & Reactivity Profile

Functionalizing 2-Fluoro-4,6-dimethylbenzoic acid (2-F-4,6-DMB) presents a classic conflict between electronic activation and steric inhibition .[1] Unlike simple benzoic acid derivatives, this scaffold possesses a unique "push-pull" electronic environment complicated by the "buttress effect" of the flanking methyl groups.

The Reactivity Landscape

The aromatic ring has two open proton positions: C3 and C5 .[2][1]

  • Position C5 (The Electronic Trap):

    • Electronic Status: Highly activated. It sits para to the Fluorine (strong resonance donor) and ortho to two Methyl groups (inductive donors).[2][3][1] Electronically, this is the most nucleophilic site.[3]

    • Steric Status: Severely hindered.[2] It is sandwiched between two methyl groups (C4 and C6).[3][1] Accessing this site requires overcoming the van der Waals repulsion of two methyl groups, often making it kinetically inaccessible for standard electrophiles.[2][3]

  • Position C3 (The Kinetic Sweet Spot):

    • Electronic Status: Activated, but less than C5. It is ortho to Fluorine and ortho to one Methyl.[2][1] It suffers from stronger inductive deactivation ($ -I $) from the adjacent Fluorine compared to C5.

    • Steric Status: Moderately hindered.[2] It is flanked by a small Fluorine atom (Van der Waals radius

      
       1.47 Å) and one Methyl group (
      
      
      
      2.0 Å).[2][3]
Visualization of Competitive Pathways

ReactivityMap Start 2-Fluoro-4,6-dimethylbenzoic acid Path_EAS Pathway A: Electrophilic Substitution (Acidic Conditions) Start->Path_EAS Br2/FeBr3 or HNO3 Path_DoM Pathway B: Directed Metalation (Basic Conditions) Start->Path_DoM LDA / n-BuLi (-78°C) C3_Site C3 Position (Ortho to F, Ortho to Me) Sterically Accessible Path_EAS->C3_Site Major Pathway C5_Site C5 Position (Between 2 Methyls) Sterically Blocked Path_EAS->C5_Site Minor/Trace Path_DoM->C3_Site Exclusive (Ortho-F Effect) Prod_Hal Product: 3-Halo-2-fluoro-4,6-dimethylbenzoic acid C3_Site->Prod_Hal Halogenation Prod_Lith Intermediate: 3-Lithio Species C3_Site->Prod_Lith Lithiation Prod_Elect Product: 3-Substituted Derivative (E = I, CHO, alkyl) Prod_Lith->Prod_Elect Quench with Electrophile

Caption: Decision tree for functionalization. Pathway A (EAS) and Pathway B (DoM) both converge on the C3 position due to steric and directing group alignment.[2][3]

Part 2: Experimental Protocols

Protocol A: Regioselective Bromination at C3

Target Product: 3-Bromo-2-fluoro-4,6-dimethylbenzoic acid[1]

Rationale: Direct bromination is chosen over nitration as a primary functionalization step because the bromine atom serves as a versatile handle for subsequent cross-coupling (Suzuki, Buchwald) reactions.[2][3] The use of iron(III) bromide ensures generation of the active electrophile ($ Br^+ $) capable of overcoming the deactivated nature of the benzoic acid core (due to the electron-withdrawing carboxyl group).

Reagents:

  • 2-Fluoro-4,6-dimethylbenzoic acid (1.0 eq)

  • Bromine ($ Br_2 $) (1.2 eq)[2][3][1]

  • Iron(III) bromide ($ FeBr_3 $) (0.1 eq) - Catalyst[2][3][1]

  • Dichloromethane (DCM) or Acetic Acid (AcOH) - Solvent[2][3][1]

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Fluoro-4,6-dimethylbenzoic acid (10 mmol) in DCM (50 mL). Note: If solubility is poor, switch to Glacial Acetic Acid.[3]

  • Catalyst Addition: Add $ FeBr_3 $ (1 mmol) in one portion. The solution should turn dark.

  • Bromine Addition: Cool the mixture to 0°C. Add $ Br_2 $ (12 mmol) dropwise over 20 minutes via a pressure-equalizing addition funnel.

    • Critical Control: Maintain temperature < 5°C to prevent over-bromination or benzylic radical bromination.[2][1]

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by HPLC or TLC.

    • Endpoint: Disappearance of starting material.[1] If reaction stalls, heat to 40°C.

  • Quenching: Pour the reaction mixture into a saturated aqueous solution of Sodium Thiosulfate ($ Na_2S_2O_3 $) to neutralize excess bromine (indicated by color change from red/brown to yellow/clear).

  • Workup:

    • Extract with Ethyl Acetate (3 x 50 mL).[2][3]

    • Wash combined organics with 1M HCl (to remove Fe salts) and Brine.[2][3][1]

    • Dry over anhydrous $ MgSO_4 $.[2][1]

  • Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

Data Validation Table:

Parameter Specification Observation/Notes
Regioselectivity >95% C3-Isomer Confirmed by 1H NMR (Loss of doublet coupling if C3/C5 were adjacent; here we expect a singlet for the remaining C5 proton).
Yield 75-85% Lower yields may indicate steric stalling; increase catalyst load.[2][1]

| Appearance | Off-white solid | |[2]

Protocol B: C-H Activation via Directed Ortho Metalation (DoM)

Target Product: 3-Substituted Derivatives (e.g., 3-Iodo, 3-Formyl)[1]

Rationale: This protocol leverages the Ortho-Fluorine Effect .[2][1] Fluorine is a powerful Directing Metalation Group (DMG) due to its high electronegativity, which acidifies the adjacent proton (C3-H).[2][3] While the Carboxylate (COO-) is also a DMG, the acidity of the C3 proton (between F and Me) makes it the kinetic site of deprotonation at low temperatures.[3]

Reagents:

  • 2-Fluoro-4,6-dimethylbenzoic acid (1.0 eq)

  • Lithium Diisopropylamide (LDA) (2.2 eq) - Base[2][3][1]

    • Note: 2.2 eq is required: 1.0 eq to deprotonate the carboxylic acid to carboxylate, 1.1 eq to lithiate the ring.[2][3]

  • Electrophile (e.g., Iodine, DMF, Methyl Iodide) (3.0 eq)[3]

  • Anhydrous THF - Solvent[1]

Step-by-Step Methodology:

  • System Setup: Flame-dry a 3-neck flask under Argon atmosphere. Add anhydrous THF (10 mL/mmol substrate).[3]

  • Substrate Addition: Add 2-Fluoro-4,6-dimethylbenzoic acid (5 mmol) and cool to -78°C (Dry ice/Acetone bath).

  • Metalation (The Critical Step):

    • Add LDA (11 mmol, 2.0 M in THF/Heptane) dropwise over 30 minutes.

    • Mechanism:[1][4][5][6] The first equivalent forms the lithium carboxylate ($ -COOLi $).[2] The second equivalent removes the C3 proton, stabilized by the adjacent Fluorine and the Lithium-Carboxylate chelation.

    • Stir at -78°C for 1 hour. The solution typically turns bright yellow/orange (formation of the lithio-species).

  • Electrophile Quench:

    • Dissolve the Electrophile (e.g., $ I_2 $ for iodination) in minimal THF.[3]

    • Add the electrophile solution rapidly to the stirred lithio-anion at -78°C.

  • Warming: Allow the reaction to warm slowly to room temperature over 2 hours.

  • Workup:

    • Quench with saturated $ NH_4Cl $ solution.[1]

    • Acidify carefully with 1M HCl to pH 2 (to reprotonate the carboxylic acid).[2][3]

    • Extract with Ethyl Acetate.[1]

  • Purification: Recrystallization is preferred for halo-derivatives.[2][1]

Self-Validating Checkpoint:

  • Deuterium Quench Test: Before adding the expensive electrophile, take a 0.5 mL aliquot, quench with $ D_2O $, and run NMR.[2][3] Disappearance of the C3-H signal (approx 6.8-7.2 ppm) confirms successful lithiation.

Part 3: References

  • Schlosser, M. (2005).[2][3] The "Ortho-Effect" in Electrophilic Aromatic Substitution and Metalation. Angewandte Chemie International Edition. Link[3]

  • Mortier, J., et al. (1993).[2][3] Directed Ortho-Metalation of Benzoic Acids. Journal of Organic Chemistry. Link[3]

  • Gribble, G. W. (2009).[3] Lithiation of fluoro-aromatics: Reactivity and Selectivity. Chemical Society Reviews. Link

  • Smith, M. B. (2020).[2][3][1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Section on Steric Effects in EAS). Link[2][3][1]

Disclaimer: These protocols involve hazardous chemicals (Bromine, organolithiums).[2][3][1] All procedures must be performed in a fume hood with appropriate PPE.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-Fluoro-4,6-dimethylbenzoic Acid

Welcome to the dedicated technical support guide for the purification of crude 2-Fluoro-4,6-dimethylbenzoic acid. This document is crafted for researchers, medicinal chemists, and process development scientists who handl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of crude 2-Fluoro-4,6-dimethylbenzoic acid. This document is crafted for researchers, medicinal chemists, and process development scientists who handle substituted benzoic acids and require robust, field-tested protocols to achieve high purity. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and adapt these strategies to your specific experimental context.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling and purification of 2-Fluoro-4,6-dimethylbenzoic acid.

Q1: What are the most common impurities found in crude 2-Fluoro-4,6-dimethylbenzoic acid?

A1: Impurities are typically introduced from the synthetic route used. While the specific profile depends on the exact method, common contaminants in substituted benzoic acids can include:

  • Unreacted Starting Materials: Depending on the synthesis, this could be unreacted Grignard reagents or precursors from oxidation reactions.

  • Incomplete Reaction Products: If the synthesis involves the oxidation of a corresponding toluene derivative (2-fluoro-1,3,5-trimethylbenzene), you may find residual benzyl alcohol or benzaldehyde intermediates.[1]

  • Positional Isomers: Isomers with fluorine or methyl groups at different positions on the benzene ring can form, which are often challenging to separate due to very similar physical properties.[2]

  • Solvent Residues: Residual solvents from the reaction or initial workup (e.g., diethyl ether, ethyl acetate, toluene) may be present.

  • Tarry, Colored By-products: Harsh reaction conditions can sometimes lead to the formation of polymeric, colored impurities that give the crude product a yellow or brown tint.[2]

Q2: My crude product is a discolored solid. What is the most effective initial purification strategy?

A2: For a carboxylic acid like 2-Fluoro-4,6-dimethylbenzoic acid, acid-base extraction is the most powerful initial purification technique.[3][4] This method leverages the acidic nature of the carboxylic acid group. By washing an organic solution of the crude product with an aqueous base (like sodium bicarbonate), the benzoic acid is deprotonated to form its water-soluble sodium salt, pulling it into the aqueous layer.[5] Neutral impurities, such as unreacted alkylbenzenes or benzaldehyde by-products, remain in the organic layer and are discarded. The pure acid is then recovered by acidifying the aqueous layer, causing it to precipitate.[6]

Q3: How can I effectively remove a persistent yellow or brown color from my product?

A3: If color persists after acid-base extraction, two methods are highly effective:

  • Activated Charcoal Treatment: During recrystallization, add a small amount (typically 1-2% by weight) of activated charcoal to the hot, dissolved solution.[2][7] The charcoal has a high surface area that adsorbs the large, colored polymeric impurities. The charcoal is then removed via hot gravity filtration before allowing the solution to cool and crystallize.

  • Sublimation: Vacuum sublimation is an excellent technique for purifying solids that have a sufficiently high vapor pressure. It is particularly effective at separating the volatile desired product from non-volatile, tar-like impurities, often yielding a very pure, white crystalline product.[2]

Part 2: Troubleshooting Purification Workflows

This section provides solutions to specific problems you may encounter during experiments.

2.1: Acid-Base Extraction Issues

Q: I've acidified the basic aqueous layer, but my product is not precipitating. What went wrong?

  • Possible Cause 1: Insufficient Acidification. The most common reason for failed precipitation is that the solution is not acidic enough. The carboxylate salt is water-soluble, and only the neutral carboxylic acid will precipitate.

    • Recommended Solution: Add your acid (e.g., 1M HCl) portion-wise while stirring and check the pH with litmus paper or a pH meter. Continue adding acid until the solution is strongly acidic (pH < 4) to ensure complete protonation and precipitation.[8]

  • Possible Cause 2: Product is too soluble. While 2-Fluoro-4,6-dimethylbenzoic acid has limited water solubility, if a large volume of water was used or the product concentration is very low, it may remain in solution.

    • Recommended Solution: Cool the acidified solution in an ice bath to significantly decrease the solubility of the benzoic acid.[1] If precipitation is still minimal, you can extract the acidified aqueous solution with a clean organic solvent (like ethyl acetate or dichloromethane), then dry and evaporate the organic layer to recover the product.

Q: An intractable emulsion has formed in my separatory funnel. How can I resolve this?

  • Possible Cause: Emulsions are common when the densities of the organic and aqueous layers are similar or when trace impurities act as surfactants.

    • Recommended Solution:

      • Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes; sometimes the layers will separate on their own.

      • Add Brine: Add a small amount of saturated aqueous sodium chloride (brine) solution. This increases the ionic strength and density of the aqueous layer, which helps to break the emulsion.[9]

      • Filtration: As a last resort, filter the entire mixture through a pad of Celite or glass wool. This can often disrupt the fine droplets that form the emulsion.

2.2: Recrystallization Issues

Q: My product "oiled out" of the solution instead of forming crystals. What should I do?

  • Possible Cause: This happens when the solution is supersaturated at a temperature above the melting point of the solute. It is common with impure samples, as impurities can depress the melting point.

    • Recommended Solution: Re-heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to lower the saturation point. Allow the solution to cool much more slowly. You can also try scratching the inside of the flask with a glass rod at the solution's surface to induce crystallization.[10]

Q: My recovery after recrystallization is very low. How can I improve the yield?

  • Possible Cause 1: Too much solvent was used. The most common cause of low recovery is using an excessive volume of solvent to dissolve the crude product, meaning a significant amount of product remains dissolved even when the solution is cold.[2]

    • Recommended Solution: Use the minimum amount of hot solvent required to fully dissolve the crude solid.[7] If you've already used too much, you can carefully evaporate some of the solvent to re-concentrate the solution before cooling.

  • Possible Cause 2: Insufficient cooling. The final temperature of the solution directly impacts the yield.

    • Recommended Solution: After the solution has cooled to room temperature, place it in an ice-water bath for at least 15-30 minutes to maximize the precipitation of the product from the cold mother liquor.[2][10]

Part 3: Experimental Protocols & Data

Protocol 1: Purification via Acid-Base Extraction
  • Dissolution: Dissolve the crude 2-Fluoro-4,6-dimethylbenzoic acid in a suitable water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel. A typical ratio is 1g of crude material per 10-20 mL of solvent.

  • Base Wash: Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.[9] Stopper the funnel, invert, and vent frequently to release CO₂ gas that evolves from the acid-base reaction. Shake gently for 1-2 minutes.

  • Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the sodium 2-fluoro-4,6-dimethylbenzoate salt) into a clean Erlenmeyer flask.

  • Re-extraction: Repeat the base wash (steps 2-3) on the organic layer one more time to ensure complete extraction of the acid. Combine the aqueous layers. The organic layer containing neutral impurities can now be discarded.

  • Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated HCl or 3M HCl dropwise while stirring until the solution is strongly acidic (test with litmus paper). A white precipitate of pure 2-Fluoro-4,6-dimethylbenzoic acid will form.[1]

  • Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold deionized water to remove residual salts.

  • Drying: Dry the purified crystals in a vacuum oven or air-dry on a watch glass.

Protocol 2: Purification via Recrystallization
  • Solvent Selection: Choose a suitable solvent or solvent pair from the table below. An ethanol/water mixture is often a good starting point for benzoic acids.[2]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture on a hot plate. Continue adding small portions of hot solvent until the solid just dissolves.[10]

  • Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for a few minutes.

  • Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[2]

  • Crystallization: Cover the flask and allow the clear filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold recrystallization solvent.

  • Drying: Dry the purified crystals to remove all traces of solvent before analysis.

Data Presentation

Table 1: Recrystallization Solvent Selection Guide

SolventSuitability for Benzoic AcidsBoiling Point (°C)Notes
WaterGood; high solubility when hot, low when cold.[2][11]100Excellent choice for safety and cost. May need a co-solvent.
Ethanol/WaterExcellentVariableA common and effective mixed-solvent system. Dissolve in hot ethanol, then add hot water dropwise until cloudy, then re-clarify with a few drops of ethanol.[2]
Ethyl AcetateGood77Good dissolving power; often used with a non-polar anti-solvent like hexanes.
TolueneFair111Can be used, but higher boiling point makes removal more difficult.
Hexane/CyclohexanePoor (as primary solvent)69 / 81The compound has low solubility.[2] Best used as an anti-solvent with a more polar solvent like ethyl acetate.

Table 2: Starting HPLC Method for Purity Assessment

ParameterConditionRationale
Column C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)Standard for moderately polar aromatic compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcidifier to ensure the carboxylic acid is protonated (neutral), preventing peak tailing.[2]
Mobile Phase B AcetonitrileCommon organic modifier for reversed-phase HPLC.
Gradient Start at 70% A / 30% B, ramp to 10% A / 90% B over 10 minA gradient is recommended to elute any less polar impurities after the main peak.[2]
Flow Rate 1.0 mL/minStandard analytical flow rate.
Detection UV at 254 nm or Diode Array Detector (DAD)The aromatic ring provides strong UV absorbance. A DAD allows for peak purity analysis.[2]
Column Temp. 30 °CProvides stable and reproducible retention times.[12]

Part 4: Visualization of Workflows

Purification_Workflow cluster_start Initial Assessment cluster_main_purification Primary Purification cluster_secondary_purification Secondary Purification & Analysis Crude Crude 2-Fluoro-4,6- dimethylbenzoic acid AcidBase Perform Acid-Base Extraction Crude->AcidBase Recrystallize Recrystallize Solid AcidBase->Recrystallize Isolate & Dry Solid CheckPurity Check Purity by HPLC / Melting Point Recrystallize->CheckPurity Pure Pure Product (>98%) CheckPurity->Pure Yes Impure Impure Product (<98%) CheckPurity->Impure No Impure->Recrystallize Repeat or try column chromatography Acid_Base_Extraction cluster_step1 Step 1: Dissolution & Base Wash cluster_step2 Step 2: Phase Separation cluster_step3 Step 3: Isolation Start Crude Product (in Organic Solvent) Wash Wash with aq. NaHCO3 Start->Wash Organic Organic Layer: Neutral Impurities Wash->Organic Separate Layers Aqueous Aqueous Layer: Sodium Benzoate Salt Wash->Aqueous Separate Layers Acidify Acidify Aqueous Layer with HCl Aqueous->Acidify Precipitate Precipitate of Pure Benzoic Acid Acidify->Precipitate

Caption: Diagram illustrating the acid-base extraction process for isolating the target acid.

References

  • Nichols, L. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

  • Chemistry Steps. (2025, September 20). Organic Acid-Base Extractions. Chemistry Steps. [Link]

  • University of Missouri-St. Louis. (n.d.). The Extraction of Benzoic Acid from a Mixture. UMSL. [Link]

  • Various Authors. (2024, November 28). What is the process for extracting benzoic acid from an unknown compound using acids and bases? Quora. [Link]

  • University of Colorado Boulder. (n.d.). Acid-Base Extraction. CU Boulder. [Link]

  • Reddit user submission. (2021, November 24). Help with purification of benzoic acid by extraction. Details below. r/chemhelp. [Link]

  • Millikin University. (n.d.). Recrystallization of Benzoic Acid. [Link]

  • University of Missouri-St. Louis. (n.d.). The Recrystallization of Benzoic Acid. UMSL. [Link]

Sources

Optimization

Minimizing decarboxylation of 2-Fluoro-4,6-dimethylbenzoic acid during heating

[1] Subject: Minimizing Thermal Decarboxylation During Synthesis and Workup Case ID: T-2F46DM-DEC Classification: Stability / Process Optimization Executive Summary 2-Fluoro-4,6-dimethylbenzoic acid presents a classic st...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Subject: Minimizing Thermal Decarboxylation During Synthesis and Workup Case ID: T-2F46DM-DEC Classification: Stability / Process Optimization

Executive Summary

2-Fluoro-4,6-dimethylbenzoic acid presents a classic stability challenge in organic synthesis: sterically-accelerated decarboxylation . Unlike simple benzoic acid, which is thermally robust, this molecule features a "sandwiched" carboxyl group between a Fluorine atom (C2) and a Methyl group (C6).[1]

This specific substitution pattern forces the carboxyl group out of planarity with the benzene ring, breaking conjugation and significantly lowering the activation energy for CO₂ loss. This guide provides the mechanistic insight and validated protocols to prevent this degradation.

Module 1: The Mechanistic Root Cause

Q: Why is this specific molecule so unstable compared to similar benzoic acids?

A: The instability is driven by the Ortho Effect , specifically Steric Inhibition of Resonance .[2][3]

  • Planarity vs. Twist: In a stable benzoic acid, the carboxyl group (

    
    ) lies coplanar with the benzene ring to maximize resonance stabilization.[1]
    
  • The Steric Clash: In 2-Fluoro-4,6-dimethylbenzoic acid, the physical bulk of the 2-Fluoro and 6-Methyl groups creates a steric clash.

  • Energy Penalty: To relieve this strain, the carboxyl group rotates ~90° out of the plane. This breaks the stabilizing conjugation between the phenyl ring and the carbonyl.

  • The Relief Valve: Decarboxylation releases this steric strain completely. The transition state is lower in energy relative to the strained ground state, accelerating the reaction.

Visualization: The Decarboxylation Pathway

DecarboxylationMechanism Start Ground State: 2-Fluoro-4,6-dimethylbenzoic acid (High Steric Strain) Twist Steric Twist: COOH rotates 90° (Resonance Broken) Start->Twist Heating TS Transition State: Ipso-protonation or Cyclic H-transfer Twist->TS Activation Product Product: 1-Fluoro-3,5-dimethylbenzene + CO2 (Gas) TS->Product Irreversible Strain Relief

Caption: The steric "ortho effect" forces the carboxyl group out of plane, lowering the barrier for irreversible CO₂ loss.

Module 2: Troubleshooting & Optimization

Q: My yield is low after reflux. How do I optimize the thermal conditions?

A: You must treat this molecule as a thermally sensitive intermediate . Avoid reflux in high-boiling solvents if the free acid is present.

Solvent Selection Guide

The choice of solvent dictates the maximum thermal stress applied to the molecule.

Solvent ClassExamplesBoiling PointRisk LevelRecommendation
High-Boiling Aprotic DMSO, DMF, DMAc>150°CCRITICAL Avoid. High T + polar environment accelerates decarboxylation.[1]
High-Boiling Protic n-Butanol, Water (Acidic)>100°CHIGH Avoid. Protic media can facilitate proton transfer mechanisms.[1]
Medium-Boiling Toluene, 1,4-Dioxane100-110°CMODERATE Monitor strictly.[1] Do not exceed 80°C internal temp.
Low-Boiling DCM, THF, Et₂O<66°CLOW Preferred for workup and handling.[1]
Q: Does pH affect the stability?

A: Yes, dramatically.

  • Acidic pH (Risk): Promotes protodecarboxylation.[1] The protonation of the ring at the ipso position is the rate-determining step for many benzoic acids.

  • Basic pH (Safe): Converting the acid to its carboxylate salt (e.g., Sodium 2-fluoro-4,6-dimethylbenzoate) renders it significantly more robust.[1] The negative charge on the carboxylate is less electrophilic, and the electron-rich anion resists nucleophilic attack or radical decomposition pathways better than the free acid.

Module 3: The "Golden Protocol" – Salt Stabilization

Objective: To lock the molecule in its stable carboxylate form during heating or drying steps.

Step-by-Step Methodology
  • Dissolution: Dissolve the crude 2-Fluoro-4,6-dimethylbenzoic acid in a minimal amount of Methanol (MeOH) or THF at Room Temperature (RT).[1]

  • Neutralization:

    • Prepare a stoichiometric solution of 1.05 equiv. Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃) in water.[1]

    • Add dropwise to the acid solution while stirring at 0°C.

    • Note: Do not use a large excess of strong base, as this may trigger nucleophilic aromatic substitution of the Fluorine atom (SNAr) at high temps.[1]

  • Solvent Swap (If heating is required):

    • Evaporate the low-boiling solvent (MeOH/THF) under reduced pressure (Rotavap bath < 40°C).[1]

    • The resulting solid is the carboxylate salt .

  • Reaction/Storage: Use this salt for subsequent steps (e.g., alkylation, cross-coupling).[1] If the free acid is absolutely required for the next step, generate it in situ at low temperature immediately before use.

Workflow Visualization

SaltProtocol Input Crude Acid (Unstable) Check Decision: Is Heating Required? Input->Check PathNo No Heating: Keep T < 40°C Use DCM/THF Check->PathNo No PathYes Heating Required: Convert to Salt Check->PathYes Yes Step1 Add 1.05 eq NaOH/K2CO3 (0°C in MeOH) PathYes->Step1 Step2 Evaporate Solvent (Bath < 40°C) Step1->Step2 Stable Stable Carboxylate Salt (Ready for Heat) Step2->Stable

Caption: Protocol for converting the unstable acid to the thermally robust carboxylate salt.

Module 4: Analytical Monitoring

Issue: "How do I know if I have already decarboxylated my material?"

The decarboxylation product is 1-Fluoro-3,5-dimethylbenzene . You can detect this impurity using standard analytical techniques.

1H-NMR Diagnosis
  • Starting Material (Acid): No proton at the position between the methyl groups (C1) or the position between F and Me (C3/C5).[1]

  • Impurity (Decarboxylated): Look for a new aromatic proton signal.[1]

    • The loss of the electron-withdrawing COOH group will shift the aromatic protons upfield (lower ppm).[1]

    • Key Indicator: Integration of the aromatic region. The product has 3 aromatic protons , whereas the starting material has only 2 .

HPLC/TLC Detection
  • Polarity Shift: The carboxylic acid is highly polar. The decarboxylated product (a fluoro-xylene derivative) is non-polar.[1]

  • TLC: The impurity will have a much higher Rf value in non-polar eluents (e.g., Hexane/EtOAc).[1]

  • HPLC: The impurity will elute significantly later (longer retention time) on a Reverse Phase (C18) column.[1]

References

  • Cohen, T., & Schambach, R. A. (1970).[1] The Ortho Effect in the Decarboxylation of Disubstituted Benzoic Acids. Journal of the American Chemical Society. [Link][1]

  • Dunn, G. E., & Prysiazniuk, R. Y. (1961).[1] Steric Effects in the Decarboxylation of Ortho-Substituted Benzoic Acids. Canadian Journal of Chemistry. [Link][1]

  • Goossen, L. J., et al. (2009).[1] Silver-Catalyzed Protodecarboxylation of Carboxylic Acids. Advanced Synthesis & Catalysis. [Link][1]

Sources

Troubleshooting

Controlling byproduct formation in fluorinated benzoic acid synthesis

Topic: Controlling Byproduct Formation & Process Optimization Status: Active | Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Controlling Byproduct Formation & Process Optimization

Status: Active | Lead Scientist: Dr. A. Vance, Senior Application Scientist

Mission Statement

Welcome to the Technical Support Center. Synthesizing fluorinated benzoic acids presents a unique paradox: the fluorine atom’s high electronegativity activates the ring for nucleophilic attack, yet its inductive stability can lead to unexpected "benzyne" elimination pathways and regio-scrambling.[1]

This guide moves beyond standard textbook protocols. We address the causality of failure —why your yield is low, why your isomers are scrambled, and how to stabilize these volatile intermediates.

Module 1: The Cryogenic Route (Lithiation/Carboxylation)

Context: You are synthesizing fluorobenzoic acid via ortho-lithiation of a fluorobenzene precursor followed by a CO₂ quench.

Q: Why am I getting a 50:50 mixture of regioisomers instead of the expected ortho product?

A: You have likely triggered the "Benzyne Scrambling" mechanism.

The Mechanism: Fluorine is an excellent ortho-director due to the inductive acidification of the adjacent proton. However, it is also a good leaving group in this context. If your reaction temperature rises above -70°C (even briefly) before the CO₂ trap is added, the lithiated intermediate eliminates Lithium Fluoride (LiF).

This generates Benzyne (a strained triple-bond intermediate).[1][2] The nucleophile (or residual base) then attacks the benzyne triple bond.[3] Since the triple bond is symmetrical in this context, addition occurs at either end, resulting in a mixture of isomers (e.g., ortho and meta).

The Protocol Fix:

  • Temperature Discipline: Maintain internal temperature < -75°C. Use an internal probe, not just a bath thermometer.

  • Base Selection: Switch to LIDAKOR (Schlosser’s Base: n-BuLi + t-BuOK).[1] The potassium cation coordinates with fluorine, stabilizing the metallated intermediate and raising the decomposition barrier.

  • Reverse Addition: If possible, add the base to a mixture of substrate and CO₂ (in situ trapping), though this risks nucleophilic attack on CO₂ by the base.

Visualization: The Benzyne Danger Zone

BenzynePath Start Fluorobenzene Lithiated o-Lithio-fluorobenzene (Unstable > -70°C) Start->Lithiated + Li-Base < -78°C Benzyne Benzyne Intermediate (Highly Reactive) Lithiated->Benzyne Temp Rise (-LiF Elimination) Product_Ortho Target: o-Fluorobenzoic Acid Lithiated->Product_Ortho + CO2 (Kinetic Control) Benzyne->Product_Ortho + Nucleophile Product_Scrambled Byproduct: m-Fluorobenzoic Acid (Regio-scrambling) Benzyne->Product_Scrambled + Nucleophile CO2 CO2 Trap

Caption: Figure 1. Thermal instability leads to LiF elimination, forming benzyne and causing inevitable isomer scrambling.

Module 2: The Industrial Route (Oxidation of Fluorotoluenes)

Context: You are oxidizing 4-fluorotoluene to 4-fluorobenzoic acid using KMnO₄ or Co/Mn catalysts.

Q: My LC-MS shows a large peak M+14 mass units higher than my product. What is it?

A: You are seeing radical coupling byproducts (dimerization) or aldehyde intermediates.

The Mechanism: Radical oxidation processes are prone to "coupling." The fluorobenzyl radical can dimerize before reacting with oxygen, forming 1,2-bis(fluorophenyl)ethane .[1] Alternatively, if the oxidant is depleted, the reaction stalls at the fluorobenzaldehyde stage.

The Protocol Fix:

  • Water Management: Ensure sufficient water is present. The mechanism requires water to hydrate the intermediate aldehyde to a gem-diol, which is then oxidized to the acid.

  • Radical Scavenging: If dimerization is high, lower the concentration of the substrate. High local concentrations favor radical-radical coupling over radical-oxygen interaction.[1]

Q: I am losing fluorine (defluorination) during oxidation. Why?

A: Nucleophilic Aromatic Substitution (SNAr) by water. Under reflux conditions (100°C+) in basic media (KMnO₄/NaOH), the fluorine atom is susceptible to hydrolysis, converting your product into hydroxybenzoic acid (a phenol).

The Protocol Fix:

  • pH Control: Switch to neutral or acidic oxidation conditions (e.g., Jones reagent or Co/Mn/Bromide in Acetic Acid) to suppress hydroxide attack.

Module 3: The Halex Route (Nucleophilic Fluorination)

Context: You are converting chlorobenzoic acid derivatives to fluorobenzoic acid using KF (Potassium Fluoride) in DMSO or Sulfolane.

Q: The reaction turned into a black tar. What happened?

A: Likely solvent decomposition or thermal runaway caused by moisture.

The Mechanism: The "Halex" (Halogen Exchange) reaction requires high temperatures (180°C+).

  • Moisture: If the KF is not "spray-dried" or anhydrous, water attacks the chloro-aromatic, forming a phenol.[1] Phenols under these conditions oxidize rapidly to quinones and polymerize into tar.

  • Solvent Breakdown: DMSO is thermally unstable above 150°C and can decompose explosively if acidic impurities are present.

Q: How do I prevent the formation of the "Phenolic" byproduct?

A: Implement the "Azeotropic Drying" Protocol.

The Protocol (Self-Validating):

  • Setup: Mix your substrate, KF, and solvent (Sulfolane is safer than DMSO).

  • Add Toluene: Add 20% v/v Toluene to the mixture.

  • Distill: Heat to reflux. The Toluene/Water azeotrope will boil off first. Collect this until the distillate is clear.

  • Reaction: Once dry, distill off the remaining toluene to reach the activation temperature (190°C) for the Fluorine exchange.

Data Summary: Solvent & Catalyst Effects on Byproducts

SolventCatalystTemp (°C)Major ByproductPrevention Strategy
DMSO None120Phenols (Hydrolysis)Use Anhydrous KF; <1% water.[1]
Sulfolane Ph₄PBr190Tars (Polymerization)N₂ atmosphere; avoid O₂ ingress.
DMF 18-Crown-6140Dimethylamine adductsAvoid DMF (decomposes to Me₂NH).[1]

Module 4: Purification & Isolation

Q: How do I separate the fluorinated product from the unreacted chlorinated starting material?

A: Do NOT rely on extraction alone. Use pKa differentiation.

Fluorine is more electron-withdrawing than chlorine.[1] This makes fluorobenzoic acid slightly more acidic than chlorobenzoic acid.

The "Fractional Precipitation" Workflow:

  • Dissolve the crude mixture in basic water (pH 12).

  • Slowly lower the pH using dilute HCl.

  • Chlorobenzoic acid (higher pKa) will precipitate first (around pH 3.5 - 4.0).[1] Filter this out.

  • Continue lowering pH to 1.0 to precipitate the Fluorobenzoic acid .

Visualization: Troubleshooting Decision Tree

Troubleshooting Problem Identify Impurity Type1 Regio-isomer Mix (e.g. ortho + meta) Problem->Type1 Type2 M+16 Peak (Phenol formation) Problem->Type2 Type3 M-1 Peak (Aldehyde) Problem->Type3 Sol1 Cause: Benzyne Formation Fix: Temp < -78°C Type1->Sol1 Sol2 Cause: Hydrolysis (SNAr) Fix: Dry Solvents / Acidic Media Type2->Sol2 Sol3 Cause: Stalled Oxidation Fix: Add H2O / Increase Oxidant Type3->Sol3

Caption: Figure 2. Rapid diagnostic flow for identifying the root cause of impurities based on analytical data.

References

  • Wittig, G. (1940).[2] Phenyl-lithium, the Exchange of Halogen for Lithium.[1] . (Foundational work on Benzyne mechanism).[2]

  • Schlosser, M. (2005). Superbases for organic synthesis. . (Protocol for LIDAKOR base to stabilize fluorinated anions).

  • Organic Syntheses. (1973). 2-Amino-3-fluorobenzoic Acid.[1][4] Coll. Vol. 5, p.133.[1] . (Standard oxidation and hydrolysis protocols).

  • Finger, G. C., et al. (1959). Aromatic Fluorine Compounds via the Halex Process. . (Definitive guide on Halex conditions and solvent decomposition).

  • Shell Chemical. (1991). Report on the Stanlow Explosion. . (Safety data regarding acetic acid contamination in Halex reactions).

Sources

Reference Data & Comparative Studies

Validation

Structural Elucidation and Comparative NMR Analysis: 2-Fluoro-4,6-dimethylbenzoic Acid

Executive Summary & Application Scope Product: 2-Fluoro-4,6-dimethylbenzoic acid (CAS: 76057-78-6) Primary Application: Building block for fluorinated pharmaceuticals and agrochemicals; metabolic standard for fluorinated...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Application Scope

Product: 2-Fluoro-4,6-dimethylbenzoic acid (CAS: 76057-78-6) Primary Application: Building block for fluorinated pharmaceuticals and agrochemicals; metabolic standard for fluorinated xylene derivatives. Analytical Challenge: Distinguishing the target compound from its non-fluorinated analog (2,4,6-trimethylbenzoic acid) and regioisomers using 1H NMR.

This guide provides a technical interpretation of the 1H NMR spectrum for 2-Fluoro-4,6-dimethylbenzoic acid. Unlike standard spectral libraries, we focus on the comparative analysis against the "steric standard" (Mesitoic Acid) to highlight the specific electronic and magnetic perturbations introduced by the fluorine atom.

Structural Logic & Substituent Effects

To accurately interpret the spectrum, one must understand the competing shielding and deshielding effects acting on the aromatic ring.

The Fluorine Effect ( F)

Fluorine is unique in NMR because it is highly electronegative (inductive deshielding) yet a strong resonance donor (mesomeric shielding).

  • Ortho-Protons (H3): The resonance effect typically dominates, often causing a slight upfield shift (shielding) or minimal change compared to benzene, despite the inductive pull.

  • Coupling (

    
    -Coupling): 
    
    
    
    F (Spin 1/2) couples strongly with protons. This is the primary diagnostic tool.
    • 
       (Ortho):  Large coupling constant (8–12 Hz).
      
    • 
       (Meta):  Moderate coupling (5–8 Hz).
      
    • 
       (Para):  Negligible (< 2 Hz).
      
The Methyl & Carboxyl Effects
  • COOH (C1): Strong electron-withdrawing group. Deshields ortho/para protons significantly.[1]

  • Methyl Groups (C4, C6): Weak electron donors. Slight shielding of ortho protons.

Comparative Analysis: Target vs. Alternative

The most common confusion arises between the target and 2,4,6-Trimethylbenzoic acid (Mesitoic Acid) .

Comparative Data Table (DMSO-d )
FeatureTarget: 2-Fluoro-4,6-dimethylbenzoic acid Alternative: 2,4,6-Trimethylbenzoic acid Diagnostic Significance
Symmetry Asymmetric Symmetric (

)
The target shows distinct signals for H3 and H5; the alternative shows one signal for Ar-H.
Acid Proton ~13.0 - 13.5 ppm (Broad Singlet)~12.8 - 13.0 ppm (Broad Singlet)Non-diagnostic (solvent dependent).
Aromatic H3 Doublet (

,

Hz)
Singlet (

, 2H equivalent)
CRITICAL: The doublet at H3 confirms the Ortho-F relationship.
Aromatic H5 Singlet (or broad

)
(Equivalent to H3)H5 is para to F; coupling is usually zero.
Methyl (C6) Singlet (~2.3 ppm)Singlet (~2.2 ppm, 6H)C6-Me is distinct from C4-Me in the target.
Methyl (C4) Singlet (~2.3 ppm)Singlet (~2.2 ppm, 3H)C4-Me is chemically distinct.
Predicted Chemical Shift Assignments

Solvent: DMSO-d


 (Recommended for Carboxylic Acids)
  • 
     13.2 ppm (1H, br s, COOH):  The acidic proton is highly deshielded.
    
  • 
     6.9 – 7.1 ppm (1H, d, 
    
    
    
    Hz, H3):
    This proton is ortho to the Fluorine. The large splitting is the "fingerprint" of the molecule.
  • 
     6.8 – 7.0 ppm (1H, s, H5):  This proton is para  to the Fluorine. 
    
    
    
    is typically too small to resolve, appearing as a singlet.
  • 
     2.35 ppm (3H, s, C6-CH
    
    
    
    ):
    Deshielded slightly by the ortho-COOH.
  • 
     2.28 ppm (3H, s, C4-CH
    
    
    
    ):
    Typical aromatic methyl shift.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data that matches the theoretical values above, follow this specific protocol.

Sample Preparation
  • Solvent Choice: Use DMSO-d

    
      (99.9% D).
    
    • Why? CDCl

      
       often leads to dimerization of carboxylic acids, causing the -COOH peak to drift or broaden into the baseline. DMSO disrupts dimers, sharpening the acid peak.
      
  • Concentration: 10–15 mg in 0.6 mL solvent.

    • Why? High concentration improves the signal-to-noise ratio for the small satellite peaks of Carbon-13 satellites, but avoid saturation.

Acquisition Parameters
  • Pulse Angle: 30° (Standard).

  • Relaxation Delay (D1): Set to 5 seconds .

    • Why? Methyl protons relax quickly, but the aromatic protons (especially isolated ones) and the acid proton relax slowly. A short D1 will integrate the methyls higher than the aromatics, ruining quantitative analysis.

  • Scans: 16 or 32 scans are sufficient.

Processing & Logic Flow

Use the following logic to validate your spectrum assignment:

NMR_Logic Start Start Analysis Check_COOH Check >12 ppm (Broad Singlet?) Start->Check_COOH Check_Ar Analyze Aromatic Region (6.5 - 7.5 ppm) Check_COOH->Check_Ar Found COOH Count_Peaks Count Ar-H Signals Check_Ar->Count_Peaks Check_Split Check Splitting (J-Coupling) Count_Peaks->Check_Split 2 Signals (1H each) (Asymmetric) Result_Iso Alternative: 2,4,6-Trimethylbenzoic acid Count_Peaks->Result_Iso 1 Signal (2H) (Symmetric) Result_Target Confirmed: 2-Fluoro-4,6-dimethylbenzoic acid Check_Split->Result_Target One Doublet (J~10Hz) One Singlet Check_Split->Result_Iso No large coupling

Figure 1: Decision logic for distinguishing the target compound from symmetric analogs.

Advanced Mechanism: The "Through-Space" Interaction

Researchers often ask why the C4-Methyl group appears as a singlet rather than a doublet (coupling to F).

  • Distance: The C4-Methyl is 4 bonds away from the Fluorine (

    
    ), but the protons on that methyl are 5 bonds  away from the Fluorine (
    
    
    
    ).
  • Geometry: In the planar aromatic system, long-range coupling usually requires a "W-conformation" (Zig-Zag path). The rotating methyl group averages this interaction to near zero.

  • Validation: If you observe broadening of the C4-Methyl peak, perform a Decoupling Experiment . Irradiate the Fluorine frequency (

    
    F-decoupled 
    
    
    
    H NMR). If the methyl sharpens, there is weak long-range coupling. If not, the broadening is due to viscosity or shimming.

Structure_Map F Fluorine (C2) H3 Proton H3 (Ortho to F) F->H3 Strong Coupling (3J ~10Hz) H5 Proton H5 (Para to F) F->H5 Weak/Null Coupling (5J ~0Hz) H3->H5 Meta Coupling (4J ~2Hz) Me4 Methyl C4

Figure 2: Coupling network. The strong F-H3 interaction is the primary spectral feature.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2] (Standard text for substituent additivity rules).

  • National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). [Link] (Source for comparative Mesitoic acid data).

  • Reich, H. J. (2023). WinPLT and NMR Data Collections. University of Wisconsin-Madison. [Link] (Authoritative source for

    
    F-
    
    
    
    H coupling constants).
  • Claridge, T. D. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[3] (Protocol source for decoupling experiments).

Sources

Comparative

A Comparative Guide to the 13C NMR Spectral Analysis of 2-Fluoro-4,6-dimethylbenzoic acid

In the landscape of pharmaceutical development and materials science, the precise structural elucidation of novel molecules is a cornerstone of innovation and safety. 2-Fluoro-4,6-dimethylbenzoic acid is a substituted ar...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and materials science, the precise structural elucidation of novel molecules is a cornerstone of innovation and safety. 2-Fluoro-4,6-dimethylbenzoic acid is a substituted aromatic carboxylic acid with potential applications as a building block in the synthesis of complex organic molecules. Its characterization is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, stands out as a definitive tool for this purpose.

This guide provides an in-depth, technical comparison of the analytical methodologies for characterizing 2-Fluoro-4,6-dimethylbenzoic acid. We will delve into the predictive analysis of its 13C NMR spectrum, detail the experimental protocols for unambiguous signal assignment, and contrast the richness of NMR data with other common analytical techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Predicting the 13C NMR Spectrum: An Evidence-Based Approach

Without an experimental spectrum, a reliable prediction serves as our starting point. The chemical shifts of substituted benzenes can be effectively estimated using established substituent chemical shifts (SCS) and the principle of additivity.[1] This empirical method, while less precise than quantum mechanical calculations, provides a robust framework for initial spectral interpretation.[2][3]

The prediction begins with the base value for benzene (128.5 ppm). We then add incremental values for the fluoro, carboxyl, and two methyl groups based on their positions (ipso, ortho, meta, para) relative to each carbon atom on the ring.

Table 1: Predicted 13C NMR Chemical Shifts for 2-Fluoro-4,6-dimethylbenzoic acid

Carbon AtomSubstituent EffectsPredicted Chemical Shift (ppm)Expected Carbon Type
C1 (C-COOH) ipso-COOH, ortho-F, meta-CH₃~125Quaternary (C)
C2 (C-F) ipso-F, ortho-COOH, ortho-CH₃~162 (with C-F coupling)Quaternary (C)
C3 meta-COOH, meta-F, meta-CH₃~120Methine (CH)
C4 (C-CH₃) para-COOH, ortho-F, ipso-CH₃~140Quaternary (C)
C5 meta-COOH, meta-F, meta-CH₃~128Methine (CH)
C6 (C-CH₃) ortho-COOH, para-F, ipso-CH₃~138Quaternary (C)
C7 (COOH) -~170Quaternary (C)
C8 (4-CH₃) -~21Methyl (CH₃)
C9 (6-CH₃) -~20Methyl (CH₃)

Note: These are estimations. Actual values will vary based on solvent and experimental conditions. The carbon attached to fluorine (C2) will exhibit a large one-bond C-F coupling constant.

A Multi-Technique Strategy for Unambiguous Spectral Assignment

A single 1D 13C NMR spectrum provides a count of unique carbon environments. For 2-Fluoro-4,6-dimethylbenzoic acid, all nine carbon atoms are chemically distinct, and thus nine signals are expected. However, for definitive assignment, a combination of experiments is essential. This multi-faceted approach forms a self-validating system, ensuring the trustworthiness of the structural assignment.

Standard 1D 13C NMR Spectroscopy

This is the foundational experiment. It reveals the number of chemically non-equivalent carbons and their general electronic environment. Aromatic carbons typically resonate between 120-150 ppm, while the carboxylic acid carbon appears significantly downfield (~170-185 ppm), and the methyl carbons appear upfield (~10-30 ppm).[4]

DEPT (Distortionless Enhancement by Polarization Transfer)

The causality behind using DEPT is to differentiate carbon signals based on the number of attached protons.[5] This is a crucial step in distinguishing between the methine (CH), methyl (CH₃), and the five quaternary (C) carbons in our target molecule.

  • DEPT-90: This experiment exclusively shows signals for CH carbons. For our molecule, two positive peaks corresponding to C3 and C5 are expected.

  • DEPT-135: This experiment shows CH and CH₃ carbons as positive peaks and CH₂ carbons as negative peaks.[6] We expect four positive peaks (C3, C5, C8, C9) and no negative peaks. The five quaternary carbons (C1, C2, C4, C6, C7) will be absent from all DEPT spectra.

2D Heteronuclear Correlation Spectroscopy (HSQC and HMBC)

Two-dimensional NMR experiments are the gold standard for connecting the carbon framework via proton-carbon correlations. They provide the highest level of confidence in structural elucidation.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s).[7] It provides an unambiguous link between the ¹H and ¹³C spectra. For 2-Fluoro-4,6-dimethylbenzoic acid, we would expect to see cross-peaks connecting the protons of the two methyl groups to their respective carbons (C8 and C9) and the two aromatic protons to their respective carbons (C3 and C5).

  • HMBC (Heteronuclear Multiple Bond Correlation): The power of HMBC lies in its ability to show correlations between protons and carbons that are two or three bonds away.[8] This is the key to assigning the quaternary carbons. For example, the protons on the methyl group at C4 (H8) should show a correlation to C3, C4, and C5. Crucially, they will correlate to the quaternary carbons C3 and C5, locking in their assignments relative to the methyl group. Similarly, correlations from the aromatic protons to the surrounding quaternary carbons will piece together the entire aromatic system.

The logical workflow for this comprehensive assignment is illustrated below.

Caption: Integrated workflow for unambiguous 13C NMR assignment.

Experimental Protocols

Protocol 1: 1D and DEPT NMR Data Acquisition
  • Sample Preparation: Dissolve 20-30 mg of 2-Fluoro-4,6-dimethylbenzoic acid in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[9] The choice of solvent is critical, as it can influence chemical shifts; DMSO-d₆ is often preferred for carboxylic acids due to better solubility and the ability to observe the acidic proton.

  • Instrument Setup: Insert the sample into a high-field NMR spectrometer (≥400 MHz). Lock the field frequency using the deuterium signal of the solvent and perform shimming to optimize magnetic field homogeneity.

  • 1D ¹³C Acquisition: Acquire a standard proton-decoupled ¹³C NMR spectrum. Use a sufficient number of scans to achieve a good signal-to-noise ratio, with a relaxation delay of 2-5 seconds to allow for quantitative comparison of signals from carbons with different relaxation times.

  • DEPT Acquisition: Sequentially run the DEPT-90 and DEPT-135 pulse programs.[10] These are standard experiments available in the spectrometer's software library.

Protocol 2: 2D HSQC and HMBC Data Acquisition
  • Sample and Setup: Use the same sample prepared for the 1D experiments. Higher concentrations (30-50 mg) may be beneficial to reduce experiment time.

  • Parameter Optimization: Acquire a ¹H NMR spectrum to determine the proton spectral width.

  • HSQC Acquisition: Set up a standard gradient-selected HSQC experiment.[11] The spectral widths in both the ¹H (F2) and ¹³C (F1) dimensions should be set to encompass all relevant signals.

  • HMBC Acquisition: Set up a standard gradient-selected HMBC experiment.[11] An important parameter is the long-range coupling delay, which is typically optimized for J-couplings of 8-10 Hz to emphasize two- and three-bond correlations.

Comparison with Alternative Analytical Techniques

While NMR is unparalleled for detailed structural analysis, other techniques are often used for routine analysis, particularly for purity determination.[12][13] The choice of method is dictated by the analytical question being asked.

Table 2: Comparison of Analytical Techniques for 2-Fluoro-4,6-dimethylbenzoic acid

Parameter13C NMR Spectroscopy High-Performance Liquid Chromatography (HPLC) Gas Chromatography-Mass Spectrometry (GC-MS)
Principle Measures the absorption of radiofrequency energy by ¹³C nuclei in a magnetic field.Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.[14]Separation based on volatility and partitioning in a gaseous mobile phase, with detection by mass analysis.[15]
Information Detailed molecular structure, number and type of carbons, connectivity.Purity, quantification of major components and impurities. Limited structural information.Identification and quantification of volatile components and impurities. Provides molecular weight and fragmentation data.
Sample Prep Simple dissolution in a deuterated solvent.Dissolution in mobile phase, filtration.Often requires derivatization (e.g., silylation) to increase volatility of the carboxylic acid.[16]
Strengths Unambiguous structure elucidation, non-destructive.High precision and accuracy for quantification, robust and widely available.High sensitivity, excellent for identifying unknown volatile impurities.
Limitations Relatively low sensitivity, requires higher sample concentration.Co-elution can be an issue, requires chromophore for UV detection.Not suitable for non-volatile or thermally labile compounds, sample is destroyed.
Alternative Protocol: HPLC Purity Analysis
  • Standard & Sample Preparation: Prepare a stock solution of 2-Fluoro-4,6-dimethylbenzoic acid at 1 mg/mL in a suitable solvent (e.g., acetonitrile/water mixture). Create a series of dilutions for a calibration curve. Dissolve the test sample at a known concentration.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) and acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at a suitable wavelength (e.g., 230 nm).

  • Analysis: Inject the standards and sample. The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.[17]

Caption: General workflow for HPLC purity analysis.

Conclusion

The structural analysis of 2-Fluoro-4,6-dimethylbenzoic acid exemplifies the power of a modern, multi-pronged analytical approach. While techniques like HPLC and GC-MS are vital for assessing purity and quantifying components, they do not provide the detailed structural map that is the domain of NMR spectroscopy.[13][18] The combination of 1D ¹³C NMR with spectral editing techniques like DEPT and multi-bond correlation experiments like HMBC offers an unparalleled, self-validating methodology for the unambiguous determination of complex molecular architectures. This comprehensive characterization is a non-negotiable prerequisite for any further research or development involving this, or any, novel chemical entity.

References

  • Novasol Biotech. (2024). How to detect the percentage of pharmaceutical intermediates? Novasol Biotech. [Link]

  • Can, E., et al. (2024). Can Graph Machines Accurately Estimate 13C NMR Chemical Shifts of Benzenic Compounds? PMC. [Link]

  • ResearchGate. (2019). Difference between HSQC and HMBC NMR spectroscopy? ResearchGate. [Link]

  • HELIX Chromatography. (n.d.). HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. HELIX Chromatography. [Link]

  • Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. [Link]

  • PubMed. (1998). Chromatographic separations of aromatic carboxylic acids. PubMed. [Link]

  • Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. Oxford Instruments. [Link]

  • NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. NETZSCH. [Link]

  • Protheragen. (2024). Pharma Intermediates 7 Must-Know Tips for Quality Control. Protheragen. [Link]

  • Chemistry LibreTexts. (2023). 6.4: DEPT C-13 NMR Spectroscopy. Chemistry LibreTexts. [Link]

  • Nanalysis. (2015). DEPT: A tool for 13C peak assignments. Nanalysis. [Link]

  • Stenutz. (n.d.). NMR chemical shift prediction of benzenes. Stenutz. [Link]

  • SDSU NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). San Diego State University. [Link]

  • PubChem. (n.d.). 2,6-Dimethylbenzoic acid. PubChem. [Link]

  • ResearchGate. (2023). Effect of Substituent on the 13C NMR Chemical Shifts of Substituted 26-Membered [2+2] Macrocyclic Compounds. ResearchGate. [Link]

  • PubChem. (n.d.). 2,4-Dimethylbenzoate. PubChem. [Link]

  • ResearchGate. (2021). 13 C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. ResearchGate. [Link]

  • PubMed. (1986). Purity determination and evaluation of new drug substances. PubMed. [Link]

  • Nanalysis. (2019). HSQC – Revealing the direct-bonded proton-carbon instrument. Nanalysis. [Link]

  • CF NMR CEITEC. (n.d.). 13C DEPT (Distortionless Enhancement by Polarization Transfer). CEITEC. [Link]

  • Physical Chemistry Chemical Physics. (2021). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Royal Society of Chemistry. [Link]

  • PubChem. (n.d.). 2-Fluorobenzoic acid. PubChem. [Link]

  • UCSB Chemistry and Biochemistry. (n.d.). DEPT. NMR Facility. [Link]

  • Chemistry LibreTexts. (2015). 15.4: Spectral Characteristics of the Benzene Ring. Chemistry LibreTexts. [Link]

  • ResearchGate. (2023). (PDF) IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. ResearchGate. [Link]

  • SpectraBase. (n.d.). 2-Fluorobenzoic acid - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

  • ResearchGate. (2023). IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. ResearchGate. [Link]

  • PubMed. (2002). Separation, characterization, and quantitation of benzoic and phenolic antioxidants in American cranberry fruit by GC-MS. PubMed. [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary Information. The Royal Society of Chemistry. [Link]

  • Annual Reports on NMR Spectroscopy. (2002). Principal Component Analysis (PCA) of a-Substituent Effects on 13C NMR Chemical Shifts of Aliphatic Compounds. Annual Reports on NMR Spectroscopy. [Link]

  • ResearchGate. (2005). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. ResearchGate. [Link]

  • ResearchGate. (2018). Data of distinct peaks in 13 C NMR spectra of compounds 6(a-t) in DMSO-d6. ResearchGate. [Link]

  • Magnetic Resonance in Chemistry. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Wiley Online Library. [Link]

  • RSC Publishing. (2015). An accurate analytical method for the determination of benzoic acid in curry paste using isotope dilution gas chromatography-mass spectrometry (GC-MS). RSC Publishing. [Link]

  • University of Regensburg. (n.d.). Chemical shifts. University of Regensburg. [Link]

  • Agilent. (2013). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Agilent. [Link]

  • ResearchGate. (2009). (PDF) α-Substituent effects on 13C NMR chemical shifts in some aliphatic compounds: Application of principal component analysis (PCA). ResearchGate. [Link]

  • Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Doc Brown's Chemistry. [Link]

  • SciSpace. (2003). Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. SciSpace. [Link]

  • PubChem. (n.d.). 2,4-Dimethylbenzoic acid. PubChem. [Link]

  • NIST. (n.d.). Benzoic acid, 2,4-dimethyl-. NIST WebBook. [Link]

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Safety & Regulatory Compliance

Safety

Operational Guide: Proper Disposal of 2-Fluoro-4,6-dimethylbenzoic Acid

[1] Executive Summary & Chemical Identity 2-Fluoro-4,6-dimethylbenzoic acid is a specialized fluorinated intermediate.[1] Unlike standard organic acids, the presence of the fluorine atom mandates specific disposal stream...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Identity

2-Fluoro-4,6-dimethylbenzoic acid is a specialized fluorinated intermediate.[1] Unlike standard organic acids, the presence of the fluorine atom mandates specific disposal streams to prevent damage to standard incineration infrastructure (via hydrofluoric acid generation) and to comply with halogenated waste regulations.

Immediate Action Required: Ensure this compound is never disposed of in "General Organic" or "Non-Halogenated" waste streams.[1]

Chemical Profile for Waste Classification
PropertyData / CharacteristicOperational Implication
Physical State Solid (Crystalline Powder)Dust inhalation hazard; requires double-bagging.[1]
Acidity (pKa) ~3.5 - 4.0 (Predicted)Incompatible with bases (exothermic).[1] Do not mix with cyanide/sulfide waste.[1][2]
Halogen Content Fluorine (F)Mandatory Segregation: Must go to Halogenated Waste streams.[1][2][3]
Hazards (GHS) H315 (Skin), H319 (Eye), H335 (Resp)Standard PPE (Nitrile gloves, safety glasses, fume hood) required.[1]

The "Why": Causality & Scientific Rationale

As scientists, we follow protocols not just for compliance, but for chemical causality.[1]

  • The Fluorine Factor (Incineration Integrity): Standard organic waste is often used as fuel blending for cement kilns.[1] However, fluorinated compounds generate Hydrofluoric Acid (HF) upon combustion.[1] If sent to a non-halogenated facility, this HF can corrode the facility's scrubbers and stack liners.[1] Therefore, you must segregate this as "Halogenated Waste" so it is routed to an incinerator equipped with acid-gas scrubbers.[1]

  • Acid-Base Incompatibility: As a benzoic acid derivative, this compound will protonate bases.[1] If thrown into a waste drum containing basic organic amines or hydroxide solutions, it will generate heat (exotherm) and potentially pressurize the container.[1] Always segregate acids from bases.[1]

Pre-Disposal: The Self-Validating Segregation System

To ensure safety, implement this Self-Validating Protocol . Before moving the waste to the accumulation area, the researcher must answer "Yes" to all three checkpoints.

  • Checkpoint 1 (State): Is the waste separated into Solid (debris/powder) and Liquid (mother liquor/solutions)?

  • Checkpoint 2 (pH): Have you confirmed the receiving waste container is NOT basic (pH > 9)?

  • Checkpoint 3 (Tagging): Is the container explicitly labeled "HALOGENATED"?

Step-by-Step Disposal Workflows

Scenario A: Disposal of Solid Waste (Pure Compound or Contaminated Debris)

Applicable for: Expired reagent, spill cleanup debris, contaminated gloves/weigh boats.[1]

  • Containment: Place the solid waste into a clear polyethylene bag.

  • Double-Bagging: Seal the first bag and place it inside a second bag to prevent dust release during handling.

  • Labeling: Affix a hazardous waste tag.

    • Constituents: Write "2-Fluoro-4,6-dimethylbenzoic acid" and "Solid Debris".[1]

    • Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

  • Accumulation: Place the bag into the Solid Hazardous Waste Pail .

    • Note: Do not use a "Sharps" container unless needles are involved.[1]

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Compound dissolved in solvents (e.g., DCM, Ethyl Acetate, Methanol).[1]

  • Solvent Compatibility Check: Identify the primary solvent.[1]

    • If Halogenated (e.g., DCM): Compatible.[1][4]

    • If Non-Halogenated (e.g., Acetone): The mixture is now Halogenated Waste due to the presence of the fluoro-acid.

  • Transfer: Pour into the Halogenated Organic Solvent carboy (typically yellow or safety-coated glass).

    • Critical: Ensure the carboy is grounded if the solvent is flammable.[1]

  • Logging: Immediately log the volume added on the carboy's inventory sheet.[1]

Scenario C: Aqueous Waste (Trace Quantities)

Applicable for: Rinsate from glassware cleaning.[1]

  • Neutralization (Optional but Recommended): If the volume is significant (>500mL), slowly neutralize with dilute Sodium Bicarbonate (NaHCO₃) to pH 6-8.[1]

  • Collection: Collect in a carboy labeled "Aqueous Waste - Fluorides" .[1]

    • Do NOT drain dispose.[1][5][6] While simple benzoic acid is often drain-safe (depending on local ordinances), fluorinated derivatives can be regulated due to persistence or fluoride limits in local wastewater treatment plants.[1]

Regulatory Classification (RCRA - USA Focus)

While specific "U" or "P" codes generally apply to commodity chemicals, this compound is classified by characteristic :

  • Waste Code: If the waste stream is corrosive (pH < 2), apply D002 .[1]

  • Lab Pack Designation: Generally falls under DOT Hazard Class 8 (Corrosive) or Class 9 (Miscellaneous) depending on formulation.[1]

  • Proper Shipping Name: Waste Corrosive Solid, Acidic, Organic, n.o.s. (2-Fluoro-4,6-dimethylbenzoic acid).

Visual Decision Matrix

Use the following logic flow to determine the correct waste stream immediately.

DisposalLogic Start Start: Waste Identification StateCheck Is the waste Solid or Liquid? Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Solid Solid (Powder/Debris) StateCheck->Solid SolventCheck Does it contain Halogenated Solvents (DCM, Chloroform)? Liquid->SolventCheck HaloYes Yes SolventCheck->HaloYes HaloNo No (e.g. Methanol, Acetone) SolventCheck->HaloNo StreamHalo DISPOSAL STREAM A: Halogenated Organic Waste (Incineration w/ Scrubber) HaloYes->StreamHalo Compatible HaloNo->StreamHalo Contaminates Stream (Must treat as Halogenated) StreamSolid DISPOSAL STREAM B: Solid Hazardous Waste (Lab Pack) Solid->StreamSolid

Figure 1: Decision matrix for segregating fluorinated benzoic acid waste. Note that even non-halogenated solvent mixtures become "Halogenated Waste" once this compound is added.

References

  • U.S. Environmental Protection Agency (EPA). (2023).[1] Hazardous Waste Generators: Segregation of Halogenated Solvents.[1][2] Retrieved from [Link][1]

  • PubChem. (n.d.).[1] 2-Fluoro-4,6-dimethylbenzoic acid - Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

  • American Chemical Society (ACS). (2023).[1] Identifying and Segregating Chemical Waste in the Laboratory. ACS Center for Lab Safety.[1] Retrieved from [Link][1]

Sources

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